N-Phenyl-1,3,4-oxadiazol-2-amine

• CAS: 1750-80-7

Core Science & Biosynthesis

Pharmacological Mechanisms and Therapeutic Profiling of N-Phenyl-1,3,4-oxadiazol-2-amine Derivatives: A Technical Whitepaper

Executive Summary

The 1,3,4-oxadiazole nucleus is a privileged scaffold in medicinal chemistry, acting as a robust bioisostere for carboxylic acids, esters, and carboxamides. Its N-phenyl-2-amine derivative, N-Phenyl-1,3,4-oxadiazol-2-amine , serves as a highly versatile pharmacophore. This technical guide explores its multifaceted mechanisms of action, specifically focusing on its roles as a Soluble Epoxide Hydrolase (sEH) inhibitor in cardiovascular health, a Histone Deacetylase (HDAC) inhibitor in oncology, and an allosteric modulator of the Benzodiazepine (BZD) receptor in neurology.

Chemical Biology & Pharmacophore Rationale

The substitution of an N-phenyl ring at the 2-amino position of the 1,3,4-oxadiazole core creates a unique electronic environment. The oxadiazole ring provides a rigid, planar geometry capable of acting as both a hydrogen bond acceptor (via the nitrogen and oxygen atoms) and a hydrophobic interaction site. The N-phenyl amine extension enhances lipophilicity and provides an additional hydrogen bond donor (NH), allowing the molecule to anchor deeply into complex enzymatic and receptor binding pockets.

Primary Mechanisms of Action

Soluble Epoxide Hydrolase (sEH) Inhibition

The1 (EC 3.3.2.10) plays a critical role in the arachidonic acid cascade by hydrolyzing epoxyeicosatrienoic acids (EETs) into less active dihydroxyeicosatrienoic acids (DHETs)[1]. EETs are endogenous signaling molecules that promote vasodilation and exert anti-inflammatory effects. N-phenyl-1,3,4-oxadiazol-2-amine derivatives (e.g., 5-benzyl-N-phenyl-1,3,4-oxadiazol-2-amine) act as potent competitive inhibitors of sEH[1]. The oxadiazole ring mimics the epoxide moiety of the natural substrate, while the N-phenyl amine forms critical hydrogen bonds with the catalytic residues in the sEH binding pocket, preventing EET degradation and thereby sustaining cardiovascular homeostasis[1].

Epigenetic Modulation via HDAC Inhibition

In oncology, 1,3,4-oxadiazole derivatives exhibit significant cytotoxic potential by targeting 2, particularly HDAC-8[2]. Compounds such as N-(2-Aminophenyl)-4-((5-(naphthalen-1-ylmethyl)-1,3,4-oxadiazol-2-yl)-methyl) benzamide utilize the oxadiazole core to coordinate with the zinc ion (Zn2+) in the catalytic pocket of HDAC enzymes[2]. This inhibition prevents the deacetylation of histone tails, leading to chromatin relaxation, transcriptional activation of tumor suppressor genes, and subsequent cell cycle arrest in the G1/S or G2 phases across various cancer cell lines (e.g., MCF-7, MDA-MB-231)[2].

Allosteric Modulation of GABAA Receptors

In the central nervous system, specific thio-substituted N-phenyl-1,3,4-oxadiazol-2-amines (e.g., 5-{2-[(2-halobenzyl)thio]phenyl}-N-phenyl-1,3,4-oxadiazol-2-amine) exhibit potent3[3]. Conformational analysis reveals that the N-phenyl-oxadiazole core aligns perfectly with the benzodiazepine pharmacophore model[3]. These compounds act as positive allosteric modulators at the GABAA receptor. This mechanism is self-validating in vivo, as the anticonvulsant effects are completely antagonized by the administration of flumazenil, a specific BZD receptor antagonist[3].

Signaling Pathways and Logical Relationships

Fig 1. Pharmacological modulation of sEH and HDAC pathways by oxadiazole derivatives.

Quantitative Pharmacodynamics

Compound Derivative	Primary Target	Pharmacological Effect	Experimental Model	Key Metric / Activity
5-benzyl-N-phenyl-1,3,4-oxadiazol-2-amine	Soluble Epoxide Hydrolase (sEH)	Antihypertensive, Anti-inflammatory	Human sEH (In vitro)	~20.83% baseline inhibition at standard screening
N-(2-Aminophenyl)-4-((5-(naphthalen-1-ylmethyl)-1,3,4-oxadiazol-2-yl)-methyl) benzamide	Histone Deacetylase (HDAC-8)	Cell Cycle Arrest (G1/S or G2), Apoptosis	MCF-7, MDA-MB-231, A549	Potent selective inhibition vs. Vorinostat
5-{2-[(2-halobenzyl)thio]phenyl}-N-phenyl-1,3,4-oxadiazol-2-amine	GABAA Receptor (BZD site)	Anticonvulsant	PTZ-induced convulsion model	70-87% Synthesis Yield, High in vivo efficacy

Experimental Protocols for Mechanistic Validation

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems incorporating necessary causality and control measures.

Protocol 1: Fluorogenic Assay for sEH Inhibition

Rationale: To validate the inhibitory potency of oxadiazole derivatives against sEH, a fluorogenic substrate (PHOME) is utilized. The hydrolysis of PHOME by sEH generates a highly fluorescent product. Inhibitors will quench this signal dose-dependently.

Step-by-Step Methodology:

• Reagent Preparation: Prepare recombinant human sEH enzyme in Bis-Tris buffer (pH 7.0) containing 0.1 mg/mL BSA.

  • Causality: BSA prevents the highly hydrophobic oxadiazole compounds and the enzyme from non-specifically adsorbing to the polystyrene microplate walls, which would artificially lower the apparent enzyme activity or inhibitor concentration.

• Compound Incubation: Dispense 10 µL of the N-phenyl-1,3,4-oxadiazol-2-amine derivative (serial dilutions in DMSO, final DMSO <1% to prevent solvent-induced denaturation) into a black 96-well plate. Add 130 µL of the sEH enzyme solution. Incubate at 30°C for 15 minutes.

  • Causality: This pre-incubation allows the establishment of a steady-state equilibrium between the enzyme and the competitive inhibitor before the substrate is introduced.

• Substrate Addition: Initiate the reaction by adding 10 µL of the fluorogenic substrate PHOME (final concentration 50 µM).

• Kinetic Measurement: Immediately read the plate using a fluorescence microplate reader (Excitation: 330 nm, Emission: 465 nm) continuously for 15 minutes.

• Self-Validation (Controls): Include a positive control (e.g., AUDA, a known sEH inhibitor) to validate assay sensitivity, and a vehicle control (1% DMSO) to establish the maximum uninhibited enzyme velocity (Vmax).

Protocol 2: Flow Cytometry for Cell Cycle Analysis (HDAC Validation)

Rationale: HDAC inhibition leads to specific cell cycle arrest. Propidium Iodide (PI) intercalates into DNA proportionally to DNA content, allowing differentiation between G1, S, and G2/M phases.

Step-by-Step Methodology:

• Cell Treatment: Seed MCF-7 or A549 cells in 6-well plates. Treat with the oxadiazole compound at 1x and 5x the established IC50 for 24 hours.

• Harvest and Fixation: Trypsinize cells, wash with cold PBS, and fix by adding ice-cold 70% ethanol dropwise while vortexing. Store at -20°C for at least 2 hours.

  • Causality: Rapid dehydration can cause cells to cross-link and clump. Dropwise addition under agitation ensures a single-cell suspension, which is an absolute requirement for accurate single-event flow cytometry.

• RNase Treatment: Resuspend the fixed cells in PBS containing 50 µg/mL RNase A. Incubate at 37°C for 30 minutes.

  • Causality: Propidium Iodide is a non-specific nucleic acid intercalator. Without RNase, PI will bind to double-stranded RNA, overestimating the DNA content and obscuring the distinct cell cycle phase peaks.

• PI Staining and Acquisition: Add 50 µg/mL Propidium Iodide. Incubate in the dark for 15 minutes. Acquire data using a flow cytometer (minimum 10,000 events).

• Self-Validation: Use Vorinostat (SAHA) as a positive control for G1/S arrest. Gate out doublets using a PI-Area vs. PI-Width plot to prevent false G2/M readings.

Fig 2. Self-validating flow cytometry workflow for cell cycle analysis.

References

• Title: Information on EC 3.3.2.10 - soluble epoxide hydrolase Source: BRENDA Enzyme Database URL: [Link]

• Title: An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors Source: MDPI URL: [Link]

• Title: Synthesis and Pharmacological Evaluation of New 2-Substituted-5-{2-[(2-halobenzyl)thio)phenyl}-1,3,4-oxadiazoles Source: SciSpace URL: [Link]

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Structural Dynamics, Thermal Stability, and Synthesis of N-Phenyl-1,3,4-oxadiazol-2-amine: A Technical Guide for Drug Development

Executive Summary

N-Phenyl-1,3,4-oxadiazol-2-amine is a privileged heterocyclic scaffold in modern medicinal chemistry. Recognized for its profound thermal stability and metabolic resilience, this structural motif serves as a premier bioisostere for amides, esters, and carboxylic acids. By replacing hydrolytically labile functional groups with the 1,3,4-oxadiazole ring, drug developers can significantly enhance the pharmacokinetic half-life of lead compounds without sacrificing critical hydrogen-bonding interactions. This whitepaper details the chemical properties, thermodynamic profile, and validated synthetic workflows for this critical pharmacophore.

Chemical Properties and Structural Delocalization

The 1,3,4-oxadiazole core is a five-membered heterocycle containing one oxygen and two nitrogen atoms. Despite the presence of electronegative heteroatoms, the ring maintains a high degree of aromaticity. X-ray crystallographic studies of N-phenyl-1,3,4-oxadiazol-2-amine derivatives reveal that the1[1]. This intermediate bond character is a direct manifestation of extensive electron delocalization across the ring.

Furthermore, the pendant phenylamine group at the 2-position participates actively in the conjugated system. The secondary amine acts as a potent hydrogen bond donor, while the ring nitrogens serve as acceptors. In the solid state, this leads to the formation of highly ordered inversion dimers via N-H···N hydrogen bonds, which tightly pack the crystal lattice and directly contribute to the molecule's elevated thermal stability.

Thermal Stability and Thermodynamic Profile

The thermodynamic robustness of the 1,3,4-oxadiazole ring is anchored by its2[2]. This immense stabilization energy makes the core highly resistant to thermal degradation and oxidative stress. When substituted with an aryl or amine group at the 2-position, the extended conjugation further fortifies the ring against decomposition. Consequently, derivatives of N-phenyl-1,3,4-oxadiazol-2-amine exhibit exceptionally high melting points, 3[3], depending on specific substitutions on the phenyl ring.

Quantitative Physicochemical Data

Physicochemical Parameter	Quantitative Value / Observation	Mechanistic Causality in Drug Design
Resonance Energy	~167.4 kJ/mol	Confers exceptional thermodynamic stability, preventing spontaneous ring-opening under physiological and thermal stress.
C-N / C-O Bond Lengths	~1.27–1.29 Å (Intermediate)	Indicates robust electron delocalization, enhancing resistance to metabolic cleavage by amidases or esterases.
Melting Point Range	190 °C – 266 °C	Driven by strong N-H···N intermolecular hydrogen bonding and π-π stacking, ensuring solid-state stability during formulation.
Dipole Moment	Lower than 1,2,4-isomers	Modulates lipophilicity, reducing hERG channel inhibition liability while maintaining adequate aqueous solubility.

Pharmacological Implications & Bioisosterism

In drug development, the 1,3,4-oxadiazole moiety is strategically deployed as a4[4]. The logical progression from its fundamental thermodynamic properties to its clinical utility is mapped below.

Fig 2. Logical relationship between oxadiazole thermodynamic properties and drug design.

Experimental Workflows: Synthesis & Thermal Validation

The preparation of N-phenyl-1,3,4-oxadiazol-2-amines can be achieved in high yields by 5[5].

Fig 1. Experimental workflow for synthesis and thermal validation of 1,3,4-oxadiazol-2-amines.

Protocol 1: Synthesis via Oxidative Cyclodesulfurization

1. Pre-reaction Setup: Dissolve the acylthiosemicarbazide precursor (1.0 eq) in absolute ethanol. Causality: Ethanol acts as a polar protic solvent that stabilizes the highly polarized transition state during ring closure, facilitating smooth kinetics. 2. Basification: Add 1N NaOH (2.0 eq) to the mixture and stir at room temperature. Causality: The base deprotonates the thiol tautomer of the precursor. This significantly increases the sulfur's leaving group capacity and the adjacent nitrogen's nucleophilicity, driving the cyclization equilibrium forward. 3. Oxidative Cyclization: Add Lugol's reagent (I2/KI) dropwise until a faint, persistent iodine color is observed. Causality: Iodine acts as a mild, chemoselective electrophile that facilitates the elimination of hydrogen sulfide (H2S) via cyclodesulfurization without risking the oxidative cleavage of the sensitive N-N bond. 4. Self-Validation & Isolation: Quench the reaction with aqueous sodium thiosulfate to neutralize unreacted iodine. Validation: To ensure the system is self-validating, run a parallel Thin Layer Chromatography (TLC) using an ethyl acetate/hexane (1:2) mobile phase. The disappearance of the precursor spot and the emergence of a highly UV-active product spot confirms successful cyclization. Isolate via filtration and confirm the structure via FT-IR (validating the disappearance of the C=S stretch at ~1200 cm⁻¹ and appearance of the C=N stretch at ~1600 cm⁻¹).

Protocol 2: Thermal Stability Validation (DSC/TGA)

1. Instrument Calibration (Self-Validation): Run an empty aluminum crucible as a baseline reference. Causality: A flat baseline confirms the absence of instrument drift or contamination, ensuring that subsequent endothermic peaks are exclusively intrinsic to the sample. 2. Sample Preparation: Load exactly 3.0–5.0 mg of the purified N-phenyl-1,3,4-oxadiazol-2-amine into the crucible. Causality: A low sample mass prevents thermal lag and ensures uniform heat distribution across the crystal lattice, yielding sharp, accurate thermal transitions. 3. Purge & Atmosphere: Purge the furnace with dry Nitrogen gas at 50 mL/min. Causality: An inert atmosphere prevents premature oxidative degradation, allowing the measurement of pure thermal decomposition kinetics. 4. Heating Profile: Ramp the temperature from 25 °C to 400 °C at a rate of 10 °C/min. Causality: This specific heating rate provides the optimal balance between the resolution of thermal events (e.g., the sharp melting endotherm) and the sensitivity of the thermopile.

References

• An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. nih.gov.
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• 5-(2-Methylfuran-3-yl)-N-phenyl-1,3,4-oxadiazol-2-amine. iucr.org.
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The Discovery and Rational Design of Novel N-Phenyl-1,3,4-oxadiazol-2-amine Analogs: A Technical Guide

Introduction: The Strategic Value of the 1,3,4-Oxadiazole Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge in successful therapeutic agents. These "privileged scaffolds" serve as versatile foundations for building molecules with desirable pharmacological properties. The 1,3,4-oxadiazole ring is a prominent member of this class.[1][2][3][4][5] This five-membered heterocycle, containing one oxygen and two nitrogen atoms, is a bioisosteric surrogate for amide and ester functionalities, offering improved metabolic stability and pharmacokinetic profiles.[4][6] Its derivatives have demonstrated a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and enzyme inhibitory effects.[1][2][3][7][8] This guide focuses specifically on the N-Phenyl-1,3,4-oxadiazol-2-amine core, providing a comprehensive overview of the rational design, synthesis, and evaluation strategies employed to develop novel therapeutic candidates based on this promising scaffold.

Chapter 1: Rational Design & In Silico Modeling

The modern drug discovery process is a hypothesis-driven endeavor, moving away from serendipitous findings toward a more predictive and rational approach. The design of novel N-Phenyl-1,3,4-oxadiazol-2-amine analogs begins with a defined biological target and leverages computational tools to predict and prioritize candidate molecules before any are synthesized.

Target Selection and Pharmacophore Hypothesis

The initial step is the identification of a biologically relevant target, such as an enzyme or receptor implicated in a disease pathway. For instance, many 1,3,4-oxadiazole derivatives have been designed as inhibitors of protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer.[8][9]

Once a target is selected, a pharmacophore model is developed. This model defines the essential three-dimensional arrangement of functional groups (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers) required for a molecule to bind to the target's active site. This can be derived from the structure of a known ligand bound to the target (ligand-based) or from the architecture of the target's binding pocket itself (structure-based).

Structure-Based Drug Design (SBDD): Molecular Docking

When a high-resolution crystal structure of the target protein is available, SBDD becomes a powerful tool. Molecular docking is a computational technique that predicts the preferred orientation and binding affinity of a designed molecule within the target's active site.

Causality in Practice: The goal of docking is to virtually screen a library of designed N-Phenyl-1,3,4-oxadiazol-2-amine analogs. By analyzing the predicted binding poses and scores, we can prioritize compounds that form key interactions (e.g., hydrogen bonds with specific amino acid residues) and exhibit a favorable, low-energy conformation within the binding pocket. For example, docking studies on 1,3,4-oxadiazole derivatives as Cyclin-Dependent Kinase 2 (CDK2) inhibitors helped identify compounds with high binding affinity, which correlated with their cytotoxic activity against colon cancer cells.[10]

The Iterative Cycle of Rational Drug Design

The process of rational design is not linear but cyclical. It involves a continuous feedback loop between computational design, chemical synthesis, and biological testing. The data from each round of testing informs the next cycle of design, allowing for the progressive optimization of potency, selectivity, and drug-like properties.

Caption: The iterative cycle of rational drug design.

Chapter 2: Chemical Synthesis

The translation of in silico designs into tangible molecules requires robust and versatile synthetic methodologies. The synthesis of N-Phenyl-1,3,4-oxadiazol-2-amines typically proceeds through a common thiosemicarbazide intermediate.

General Synthetic Pathway

A widely adopted method involves the reaction of an aromatic acid chloride with thiosemicarbazide to form an acylthiosemicarbazide. This intermediate then undergoes a reagent-driven cyclization to yield the desired 2-amino-1,3,4-oxadiazole core. The choice of cyclizing agent is critical and determines the final heterocyclic scaffold.

Caption: General synthetic workflow for N-Phenyl-1,3,4-oxadiazol-2-amines.

Detailed Experimental Protocol: Synthesis of 5-Aryl-N-phenyl-1,3,4-oxadiazol-2-amine

This protocol describes a common method for the oxidative cyclization of a thiosemicarbazide precursor.

Self-Validation: Each step includes purification and analytical confirmation to ensure the integrity of the intermediate and final product, which is a critical aspect of a trustworthy protocol.

• Step 1: Formation of Acylthiosemicarbazide Intermediate.

  • To a solution of an appropriate aroyl chloride (1.0 eq) in a suitable solvent like dichloromethane, add N-phenylthiosemicarbazide (1.1 eq) and triethylamine (1.2 eq).

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude acylthiosemicarbazide. This intermediate can be purified by recrystallization or used directly in the next step.

• Step 2: Oxidative Cyclization to the 1,3,4-Oxadiazole Ring.

  • Dissolve the crude acylthiosemicarbazide from Step 1 in ethanol.

  • Add a solution of sodium hydroxide (2.0 eq) in water, followed by the dropwise addition of a solution of iodine (1.1 eq) in ethanol.

  • Heat the mixture to reflux for 2-4 hours until the color of the iodine disappears.

  • Cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Filter the resulting precipitate, wash thoroughly with water and a dilute solution of sodium thiosulfate to remove excess iodine.

  • Recrystallize the crude solid from a suitable solvent (e.g., ethanol/water) to afford the pure 5-Aryl-N-phenyl-1,3,4-oxadiazol-2-amine.

• Step 3: Characterization.

  • Confirm the structure and purity of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). Purity should be >95% as determined by High-Performance Liquid Chromatography (HPLC).

Chapter 3: Biological Evaluation and SAR

With a series of analogs in hand, the next phase involves a systematic biological evaluation to determine their activity and establish a Structure-Activity Relationship (SAR).

The Screening Cascade

A tiered approach, or "screening cascade," is employed to efficiently test the synthesized compounds. This process starts with broad, high-throughput primary assays and progresses to more complex, lower-throughput secondary and cell-based assays for the most promising hits.

• Primary Assays: These are typically biochemical assays that measure the direct effect of the compound on the purified target protein (e.g., an enzyme inhibition assay measuring IC₅₀ values).

• Secondary Assays: Compounds that show activity in primary screens are advanced to secondary assays. These may include testing against related targets to assess selectivity or using cell-based assays to confirm that the compound is active in a more complex biological environment (e.g., a cell viability assay like the MTT assay).[11]

• Lead Characterization: The most promising compounds undergo further characterization of their mechanism of action, and preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties are assessed.

Structure-Activity Relationship (SAR) Analysis

SAR is the cornerstone of lead optimization. It involves systematically modifying the chemical structure of the lead compound and observing the effect on biological activity. For N-Phenyl-1,3,4-oxadiazol-2-amine analogs, key modifications often involve changing the substituents on the N-phenyl ring and the 5-aryl ring.

Example Causality: Theoretical studies have shown that the nature of substituents on the phenyl rings can significantly influence the electronic properties and, consequently, the antioxidant activity of 1,3,4-oxadiazole derivatives.[12] For enzyme inhibitors, electron-withdrawing groups (e.g., -Cl, -F, -NO₂) on the phenyl ring have been shown to enhance inhibitory activity against targets like urease and α-glucosidase, likely by modulating the electronic environment of the pharmacophore to improve binding interactions.[13]

Table 1: Hypothetical SAR Data for a Series of Kinase Inhibitors

Compound ID	5-Aryl Moiety	N-Phenyl Substituent (R)	Kinase Inhibition IC₅₀ (nM)
REF-01	Phenyl	H	520
ANA-01	Phenyl	4-Fluoro	150
ANA-02	Phenyl	4-Chloro	110
ANA-03	Phenyl	4-Methoxy	850
ANA-04	Phenyl	3-Nitro	95
ANA-05	4-Pyridyl	4-Chloro	65

SAR Interpretation: From the table, a clear trend emerges. Small, electron-withdrawing substituents at the para-position of the N-phenyl ring (ANA-01, ANA-02) improve potency compared to the unsubstituted analog (REF-01). A bulky, electron-donating group (ANA-03) is detrimental to activity. The strong electron-withdrawing nitro group (ANA-04) further enhances potency. Replacing the 5-phenyl ring with a bioisosteric 4-pyridyl ring (ANA-05) provides an additional potency boost, suggesting a key hydrogen bond interaction may be possible with the pyridine nitrogen. This data provides a clear rationale for the next design cycle, focusing on electron-withdrawing groups and heterocyclic replacements at the 5-position.

Conclusion

The discovery of novel N-Phenyl-1,3,4-oxadiazol-2-amine analogs is a prime example of modern, rational drug design. By integrating computational modeling, strategic synthesis, and systematic biological evaluation, researchers can efficiently navigate chemical space to develop potent and selective therapeutic candidates. The inherent versatility and favorable drug-like properties of the 1,3,4-oxadiazole scaffold ensure that it will remain a high-interest framework in the ongoing quest for new medicines.[7]

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• 13. Discovery of Novel 1,3,4-oxadiazole-based Inhibitors Against Urease and Diabetes: Design, Synthesis, SAR, Biological, and Molecular Docking Screening - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: N-Phenyl-1,3,4-oxadiazol-2-amine as a Bidentate Ligand in Transition Metal Complexes

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Mechanistic Overview & Rationale

The 1,3,4-oxadiazole ring is a highly versatile heterocyclic pharmacophore. When functionalized as N-phenyl-1,3,4-oxadiazol-2-amine , the molecule presents multiple electron-rich coordination sites, making it an exceptional ligand for first- and second-row transition metals (e.g., Mn(II), Ni(II), Cu(II), Ru(II))[1][2].

The Causality of Coordination: The electron-rich nature of the oxadiazole ring—specifically the basic nitrogen atom at position 3 (N3)—coupled with the exocyclic amine, facilitates highly stable bidentate chelation[3]. The formation of a 5- or 6-membered chelate ring with the metal center significantly enhances the thermodynamic stability of the complex.

From a pharmacological perspective, complexation alters the electron density across the ligand, reducing its polarity and increasing its lipophilicity. According to Overton’s concept of cell permeability, this enhanced lipophilicity facilitates rapid permeation through the lipid bilayer of cancer cells or bacterial membranes, which is the primary driver behind the amplified antiproliferative and antimicrobial activities observed in these metal complexes compared to the free ligand[2][4].

Bidentate coordination mechanism of N-Phenyl-1,3,4-oxadiazol-2-amine with transition metals.

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. Each critical step includes an In-Process Control (IPC) to verify the thermodynamic success of the reaction before proceeding.

Protocol A: Synthesis of the Ligand

• Reagents: Combine the appropriate hydrazine carbothioamide derivative (10 mmol) with an oxidizing/desulfurizing agent (e.g., I₂ or Mn(OAc)₂ as a catalyst) in 30 mL of absolute ethanol.

• Reaction: Reflux the mixture at 70–80°C under continuous magnetic stirring for 4–6 hours.

• IPC (Reaction Monitoring): Perform Thin-Layer Chromatography (TLC) using an EtOAc/Hexane (3:7) mobile phase. The reaction is complete when the starting material spot (Rf ~0.2) disappears and a distinct new spot (Rf ~0.4–0.5) emerges.

• Isolation: Pour the hot mixture into crushed ice water. Filter the resulting precipitate under a vacuum, wash thoroughly with cold ethanol to remove unreacted precursors, and recrystallize from hot ethanol.

• Validation: Conduct an immediate FTIR scan. The successful cyclization is confirmed by the presence of a strong C=N stretch at ~1610–1630 cm⁻¹ and an N-H stretch at ~3200–3300 cm⁻¹.

Protocol B: Synthesis of Transition Metal Complexes

• Reagents: Dissolve N-Phenyl-1,3,4-oxadiazol-2-amine (2 mmol) in 20 mL of hot methanol. Prepare a separate solution of the desired metal salt (e.g., Mn(OAc)₂·4H₂O or NiCl₂·6H₂O) (1 mmol) in 10 mL of methanol to achieve a 1:2 Metal:Ligand stoichiometric ratio[5].

• Coordination: Add the metal salt solution dropwise to the stirring ligand solution.

• Causality of pH Adjustment: Adjust the pH to 7.0–7.5 using dilute triethylamine. Why? Mildly basic conditions facilitate the deprotonation of the exocyclic amine (if required by the specific metal's oxidation state), driving the equilibrium toward complexation.

• Reflux: Heat the mixture under reflux (60°C) for 3–5 hours[1].

• IPC (Optical Shift): Observe the characteristic color shift (e.g., colorless to dark green for Ni(II), or brown for Mn(II)). This visual cue indicates the successful formation of d-d transitions within the newly established coordination sphere.

• Isolation: Reduce the solvent volume by 50% using a rotary evaporator. Cool the flask to 4°C overnight to induce crystallization. Filter the microcrystals, wash with cold diethyl ether, and dry in a vacuum desiccator over anhydrous CaCl₂.

Workflow for the synthesis and evaluation of oxadiazole-based transition metal complexes.

Quantitative Data & Analytical Validation

To ensure the structural integrity of the synthesized complexes, compare your analytical outputs against the established diagnostic metrics in the table below.

Analytical Technique	Free Ligand (Expected)	Metal Complex (Expected)	Diagnostic Indication
FTIR: ν(C=N) ring	~1610 – 1630 cm⁻¹	~1580 – 1600 cm⁻¹	Red-shift confirms coordination via ring nitrogen (N3)[1].
FTIR: ν(N-H) amine	~3200 – 3300 cm⁻¹	~3150 – 3250 cm⁻¹	Red-shift confirms coordination via exocyclic amine[1].
FTIR: ν(M-N)	Absent	~400 – 450 cm⁻¹	Direct proof of metal-nitrogen dative bond formation[1].
UV-Vis: LMCT	Absent	~400 – 450 nm	Ligand-to-Metal Charge Transfer band appearance[5].
Molar Conductivity	N/A	< 20 Ω⁻¹ cm² mol⁻¹	Non-electrolytic nature (anions are covalently coordinated).

Therapeutic Applications & Field Insights

Transition metal complexes derived from N-phenyl-1,3,4-oxadiazol-2-amine are heavily investigated in modern drug discovery for their potent tumoricidal and antimicrobial properties.

Antiproliferative Activity: Recent in vitro studies demonstrate that Mn(II) and Ni(II) complexes of these ligands exhibit significant dose-dependent growth inhibition and apoptosis induction against Dalton's lymphoma (DL) tumor cells[2]. The metal center acts as a protective carrier, shielding the ligand from rapid enzymatic degradation in the plasma while optimizing its geometry to intercalate with cellular DNA or inhibit target kinases[4].

Application Insight: When designing assays for these complexes, always use 10⁻⁴ M DMF or DMSO solutions, as the complexes are typically insoluble in water[5]. Ensure that control wells account for the baseline cytotoxicity of the solvent.

References

• [1] Synthesis and Chracterization of 1,3,4- oxadiazole derivatives with some new transition metal complexes. Semantic Scholar. 1

• [4] A Review of Modern Methods of Synthesis 1, 3, 4-Oxadiazole as a Bioactive Compounds. University of Baghdad. 4

• [3] Oxadiazole-containing α-aminophosphonates ligands (1-4) used in this study. ResearchGate.3

• [2] Mn(II) assisted synthesis of N-phenyl-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-amine and evaluation of its Antiproliferative activity. ResearchGate. 2

• [5] Development of New Azomethine Metal Chelates Derived from Isatin: DFT and Pharmaceutical Studies. PMC (NIH).5

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 5. Development of New Azomethine Metal Chelates Derived from Isatin: DFT and Pharmaceutical Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: N-Phenyl-1,3,4-oxadiazol-2-amine Derivatives in High-Efficiency OLED Fabrication

Document Type: Advanced Protocol & Application Guide Target Audience: Materials Scientists, Optoelectronic Researchers, and Drug Development Professionals (utilizing fluorescent probes).

Executive Summary

The rapid evolution of organic electronics requires materials that can precisely manage charge carrier dynamics and exciton confinement. Derivatives of N-phenyl-1,3,4-oxadiazol-2-amine —specifically donor-π-acceptor (D-π-A) configurations like OX-NH—have emerged as highly versatile optoelectronic materials[1][2]. While their high fluorescence quantum yields make them valuable as luminescent probes in drug development assays[2], their primary industrial breakthrough lies in Organic Light-Emitting Diodes (OLEDs). This application note details the mechanistic principles, material benchmarking, and rigorous experimental protocols required to integrate 1,3,4-oxadiazole derivatives as high-performance Electron Transport Layers (ETLs) and Hole Blocking Layers (HBLs) in phosphorescent OLED devices[3].

Mechanistic Grounding: The Causality of Charge Transport

To engineer a highly efficient OLED, one must balance the injection and transport of holes and electrons so that they recombine exclusively within the Emissive Layer (EML).

Why 1,3,4-Oxadiazoles? The 1,3,4-oxadiazole ring is inherently electron-deficient due to the electronegativity of its nitrogen and oxygen heteroatoms. This structural feature significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level, facilitating seamless electron injection from the cathode[3][4].

• Electron Transport (ETL): The extended π-conjugation provided by the N-phenyl amine moiety allows for high electron mobility, overcoming the space-charge-limited current issues typical of older materials like Alq3[3].

• Hole/Exciton Blocking (HBL): These derivatives possess deep Highest Occupied Molecular Orbital (HOMO) levels. This creates an energetic barrier that prevents holes from leaking past the EML into the cathode space[3]. Furthermore, their high triplet energy ( ET​ ) confines triplet excitons within the EML, which is critical for minimizing efficiency roll-off in red, green, and blue (RGB) phosphorescent OLEDs[3][5].

Optoelectronic Profiling & Material Benchmarking

Before device fabrication, it is critical to benchmark the synthesized oxadiazole derivative against industry standards. The table below summarizes the quantitative photophysical and electrochemical data comparing advanced oxadiazole derivatives (PhOXD and OX-NH) against the traditional ETL benchmark, Alq3[2][3].

Material / Compound	Primary Role in OLED	LUMO (eV)	HOMO (eV)	Triplet Energy ( ET​ )	Max EQE (%)	Key Advantage
Alq3 (Benchmark)	ETL / Green Emitter	~3.0	~5.7	~2.0 eV	~1-2% (Fluorescent)	Baseline stability, easy sublimation.
PhOXD	Universal ETL / HBL	~2.8	~6.2	> 2.7 eV	> 26% (PhOLED)	Negligible roll-off, universal RGB compatibility[3].
OX-NH	ETL / Fluorescent Probe	~2.9	~6.0	~2.6 eV	N/A (Probe focused)	High solvatochromic sensitivity, tunable D-π-A[2].

Device Architecture & Energy Level Alignment

The energetic cascade of the device must be perfectly aligned to ensure charge recombination occurs strictly in the EML. The diagram below illustrates the energy level alignment when utilizing an oxadiazole derivative as the ETL.

Caption: Energy level alignment diagram demonstrating the charge injection cascade in an OLED utilizing an oxadiazole ETL.

Experimental Protocols: Device Fabrication Workflow

The following protocol outlines the fabrication of a phosphorescent OLED utilizing a vacuum thermal evaporation (VTE) system.

Phase 1: Material Purification (Self-Validating Step)

Causality: Oxadiazole derivatives synthesized via cross-coupling reactions often contain trace palladium catalysts or halogenated precursors[6][7]. These impurities act as non-radiative recombination centers (charge traps) that devastate the Internal Quantum Efficiency (IQE).

• Load the synthesized N-phenyl-1,3,4-oxadiazol-2-amine derivative into a train sublimation system.

• Evacuate the chamber to <10−5 Torr.

• Apply a temperature gradient based on the compound's sublimation point (typically 180°C – 250°C for small-molecule oxadiazoles).

• Collect the purified crystalline material from the deposition zone. Validation: Purity must be >99.9% as verified by High-Performance Liquid Chromatography (HPLC) before proceeding.

Phase 2: Substrate Preparation

Causality: Indium Tin Oxide (ITO) substrates must be meticulously cleaned and surface-treated. Oxygen plasma treatment is not merely for cleaning; it creates a surface dipole that increases the ITO work function from ~4.7 eV to ~5.0 eV, significantly lowering the hole injection barrier.

• Sonicate patterned ITO glass substrates sequentially in detergent, deionized water, acetone, and isopropanol (15 minutes each).

• Dry substrates under a steady stream of high-purity N2​ gas.

• Subject the substrates to O2​ plasma treatment (50 W, 2 minutes) immediately prior to loading them into the vacuum chamber.

Phase 3: Vacuum Thermal Evaporation (VTE)

Causality: High vacuum is required to increase the mean free path of the evaporated molecules, ensuring uniform, pinhole-free thin films that prevent device shorting.

• Transfer substrates to the VTE chamber and pump down to a base pressure of <5×10−7 Torr.

• Hole Transport Layer: Evaporate NPB (N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine) at a rate of 1.0 Å/s to a thickness of 40 nm.

• Emissive Layer: Co-evaporate the host material and the phosphorescent dopant (e.g., Ir(ppy)3 for green) at a controlled volume ratio (typically 5-10% dopant) to a thickness of 30 nm.

• Electron Transport / Hole Blocking Layer: Evaporate the purified N-phenyl-1,3,4-oxadiazol-2-amine derivative at 1.0 Å/s to a thickness of 30 nm. Note: The deep HOMO of the oxadiazole will block holes from escaping the EML.

• Cathode Deposition: Evaporate a 1 nm layer of LiF (0.1 Å/s) followed by 100 nm of Aluminum (2.0 Å/s). LiF lowers the electron injection barrier by forming an interfacial dipole.

Phase 4: Encapsulation and Characterization

• Transfer the devices directly into an inert N2​ glovebox ( O2​ and H2​O <0.1 ppm).

• Encapsulate using a UV-curable epoxy resin and a glass coverslip to prevent atmospheric degradation of the organic layers and the reactive cathode.

• Measure Current Density-Voltage-Luminance (J-V-L) characteristics and External Quantum Efficiency (EQE) using a source meter and a calibrated integrating sphere.

Caption: Step-by-step experimental workflow for the fabrication and validation of oxadiazole-based OLEDs.

Troubleshooting & Optimization

• High Driving Voltage: If the device exhibits a high turn-on voltage, verify the LUMO alignment. An energetic mismatch >0.3 eV between the oxadiazole ETL and the EML host can impede electron transport. Consider doping the ETL with an n-type dopant (e.g., Liq) to improve conductivity.

• Efficiency Roll-Off at High Brightness: Severe roll-off indicates Triplet-Triplet Annihilation (TTA) or poor exciton confinement. Ensure the chosen oxadiazole derivative has a Triplet Energy ( ET​ ) at least 0.1 eV higher than the phosphorescent dopant[3][5].

References

• A Universal Electron-Transporting/Exciton-Blocking Material for Blue, Green, and Red Phosphorescent Organic Light-Emitting Diodes (OLEDs) Source: ACS Applied Materials & Interfaces URL:[Link][3]

• A high triplet energy, high thermal stability oxadiazole derivative as the electron transporter for highly efficient red, green and blue phosphorescent OLEDs Source: ResearchGate / Journal of Materials Chemistry C URL:[Link][5]

• Fluorination of 2,5-diphenyl-1,3,4-oxadiazole enhances the electron transport properties for OLED devices: a DFT analysis Source: Taylor & Francis URL:[Link][4]

• 1,3,4-Oxadiazoles as luminescent materials for organic light emitting diodes via cross-coupling reactions Source: RSC Publishing URL:[Link][6]

• Triphenylamines and 1,3,4-Oxadiazoles: A Versatile Combination for Controlling the Charge Balance in Organic Electronics Source: ResearchGate / New Journal of Chemistry URL:[Link][1]

• Photophysical studies on donor-p-acceptor substituted 1,3,4-oxadiazole derivatives for optoelectronic application: experimental and theoretical analysis Source: ResearchGate URL:[Link][2]

• Photoredox/Cobalt-Catalyzed Cascade Oxidative Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles under Oxidant-Free Conditions Source: The Journal of Organic Chemistry - ACS Publications URL:[Link][7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. 1,3,4-Oxadiazoles as luminescent materials for organic light emitting diodes via cross-coupling reactions - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: In Vitro Antimicrobial Assay Protocols for N-Phenyl-1,3,4-oxadiazol-2-amine Compounds

Mechanistic Rationale & Pharmacophore Significance

The 1,3,4-oxadiazole ring is a privileged heterocyclic pharmacophore characterized by a five-membered ring containing one oxygen and two nitrogen atoms[1]. When functionalized as an N-Phenyl-1,3,4-oxadiazol-2-amine, the resulting compounds exhibit profound lipophilicity and hydrogen-bonding capabilities. These physicochemical traits make them highly effective membrane-penetrating agents against drug-resistant Gram-positive pathogens, including Methicillin-Resistant Staphylococcus aureus (MRSA)[2].

Mechanistically, these compounds often target bacterial cell wall biosynthesis or membrane integrity. Specific 1,3,4-oxadiazole derivatives have been identified as inhibitors of lipoteichoic acid (LTA) synthesis, a critical structural component of the Gram-positive cell envelope[3]. Furthermore, beyond their action on planktonic (free-floating) cells, 1,3,4-oxadiazoles demonstrate potent dose-dependent inhibition of bacterial biofilm formation, disrupting the recalcitrant matrix that typically shields bacteria from standard antibiotics[2].

Logical relationship of 1,3,4-oxadiazole antimicrobial mechanisms and biofilm disruption.

Experimental Workflow Architecture

To rigorously evaluate the efficacy of newly synthesized N-Phenyl-1,3,4-oxadiazol-2-amines, a tiered in vitro testing pipeline is required. This begins with determining the Minimum Inhibitory Concentration (MIC) against planktonic cells, followed by the Minimum Bactericidal Concentration (MBC), and finally, quantifying Biofilm Inhibitory Concentrations (BIC)[4].

Step-by-step experimental workflow for MIC, MBC, and biofilm inhibition assays.

Self-Validating Assay Architecture (Quality Control)

A self-validating system ensures that any observed antimicrobial activity is strictly due to the oxadiazole compound and not experimental artifacts. Every 96-well plate must include the following internal controls:

• Sterility Control (Media Only): Validates that the broth and microtiter plates are free from environmental contamination[4].

• Growth Control (Bacteria + Media): Confirms the viability, fitness, and expected growth kinetics of the bacterial inoculum[4].

• Vehicle Control (Bacteria + Media + DMSO): Oxadiazoles require Dimethyl Sulfoxide (DMSO) for solubilization. The vehicle control ensures that the final DMSO concentration does not exert solvent-induced toxicity[5].

• Positive Control (Standard Antibiotic): Utilizing a known agent (e.g., Ceftizoxime or Ciprofloxacin) validates the susceptibility profile of the specific bacterial strain used and provides a benchmark for compound potency[6].

Protocol I: Broth Microdilution Assay (MIC & MBC)

This protocol determines the lowest concentration of the oxadiazole derivative that inhibits visible bacterial growth (MIC) and the concentration that results in a 99.9% reduction of the initial inoculum (MBC)[4].

Step-by-Step Methodology

• Inoculum Preparation: Culture the target bacteria (e.g., S. aureus) overnight at 37°C. Dilute the culture in fresh Cation-Adjusted Mueller-Hinton Broth (CAMHB) to match a 0.5 McFarland standard, then further dilute to a final working concentration of 5×105 CFU/mL[4].

  • Scientific Rationale: Why CAMHB? Unadjusted broth contains variable levels of divalent cations (Ca²⁺ and Mg²⁺). Because 1,3,4-oxadiazoles can interact with the negatively charged bacterial surface, standardizing these cations ensures reproducible compound-membrane interactions and prevents artificial shifts in MIC values.

• Compound Dilution: Prepare a 10 mg/mL stock of the N-Phenyl-1,3,4-oxadiazol-2-amine in 100% DMSO. In a sterile 96-well microtiter plate, perform a 2-fold serial dilution of the compound in CAMHB across columns 1 through 10[4].

  • Scientific Rationale: Ensure the final DMSO concentration in well 1 does not exceed 1% (v/v) after the addition of the bacterial inoculum. Exceeding 1% DMSO will compromise bacterial membrane integrity, artificially inflating the compound's apparent antibacterial efficacy[5].

• Inoculation & Incubation: Add 100 µL of the bacterial inoculum to all test wells and the growth control well. Incubate the plate statically at 37°C for 18–24 hours[4].

• MIC Determination: Visually inspect the plate or read the optical density at 600 nm (OD600) using a spectrophotometer. The MIC is the lowest concentration exhibiting no visible growth[4].

• MBC Determination: Aspirate 10 µL from all wells showing no visible growth (at and above the MIC) and plate them onto Mueller-Hinton agar. Incubate overnight at 35°C. The lowest concentration yielding no colonies is the MBC[2].

Protocol II: Biofilm Inhibition Assay

Given the propensity of MRSA to form recalcitrant biofilms, testing the antibiofilm activity of oxadiazole derivatives is critical for clinical translation. Oxadiazoles have shown the ability to prevent biofilm formation in a dose-dependent manner[2].

Step-by-Step Methodology

• Media Selection: Prepare the bacterial inoculum ( 5×105 CFU/mL) in Tryptic Soy Broth (TSB) supplemented with 1% glucose[4].

  • Scientific Rationale: Why TSB + 1% Glucose? Glucose metabolism in S. aureus lowers environmental pH, which acts as an environmental stressor that strongly induces the icaADBC operon. This operon is responsible for synthesizing poly-N-acetylglucosamine (PNAG), the primary structural exopolysaccharide required for robust biofilm matrix formation.

• Compound Exposure: Co-incubate the bacterial suspension with sub-MIC and MIC concentrations of the oxadiazole compound in a 96-well flat-bottom plate for 24 hours at 37°C without shaking[4].

• Washing: Carefully aspirate the planktonic (free-floating) cells. Wash the wells twice with sterile Phosphate-Buffered Saline (PBS) to remove non-adherent bacteria without disrupting the delicate biofilm architecture[4].

• Crystal Violet Staining: Air-dry the plate. Add 125 µL of 0.1% crystal violet solution to each well and incubate for 15 minutes at room temperature to stain the adherent biofilm biomass[4].

• Solubilization & Quantification: Wash the plate repeatedly with distilled water to remove excess stain. Solubilize the bound crystal violet using 30% acetic acid. Quantify the biofilm mass by measuring the absorbance at 590 nm using a microplate reader[4].

Quantitative Data Presentation

The following table summarizes the expected in vitro antimicrobial metrics for highly active 1,3,4-oxadiazole derivatives against Gram-positive pathogens, synthesized from recent literature benchmarks[2][3].

Compound Class / Designation	Target Pathogen	MIC (µg/mL)	MBC (µg/mL)	Biofilm Inhibitory Concentration (µg/mL)
OZE-I (1,3,4-oxadiazole)	S. aureus USA300	4 – 16	16 – 32	16
OZE-II (1,3,4-oxadiazole)	S. aureus USA300	4 – 8	16	8
Compound 1771 (LTA Inhibitor)	MRSA	8 – 16	>64	N/A
Compound 13 (Fluorinated)	S. epidermidis	0.5 – 1.0	2 – 4	N/A

Note: MBC/MIC ratios ≤4 generally indicate bactericidal activity, whereas ratios >4 suggest a bacteriostatic mechanism.

Sources

• 1. Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial activity of 1,3,4-oxadiazole derivatives against planktonic cells and biofilm of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved Antibacterial Activity of 1,3,4-Oxadiazole-Based Compounds That Restrict Staphylococcus aureus Growth Independent of LtaS Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and Evaluation of Antibacterial Activity of Novel Disubstituted 1,3,4-Oxadiazoles Derivatives Containing Fluorine Substituent | Auctores [auctoresonline.org]
• 6. Antibacterial Activity of 1,3,4-Oxadiazole Derivatives Against Methicillin-Resistant Staphylococcus Aureus | Auctores [auctoresonline.org]

Application Note: Formulation and In Vitro Assay Integration of N-Phenyl-1,3,4-oxadiazol-2-amine Derivatives

Introduction & Mechanistic Context

The 1,3,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, frequently deployed as a metabolically stable bioisostere for amides and esters[1]. Derivatives such as N-Phenyl-1,3,4-oxadiazol-2-amine exhibit a broad spectrum of pharmacological activities, functioning as potent anticancer agents, antimicrobial compounds, and selective enzyme inhibitors[2][3].

Despite their therapeutic promise, these compounds present significant formulation challenges for in vitro cell culture assays. With calculated LogP values typically ranging from 2 to 5, oxadiazole-2-amines are highly lipophilic and exhibit poor aqueous solubility[3][4]. Direct introduction of these compounds into aqueous culture media inevitably leads to micro-precipitation. This not only reduces the effective concentration of the drug—leading to false-negative results—but the resulting microcrystals can also cause physical trauma to adherent cell monolayers.

This application note provides a comprehensive, field-proven methodology for the formulation of N-Phenyl-1,3,4-oxadiazol-2-amine derivatives. By understanding the physicochemical causality behind solvent selection and carrier protein interaction, researchers can prevent compound precipitation, avoid vehicle-induced cytotoxicity, and ensure robust, reproducible biological readouts.

Physicochemical Profiling & Causality of Formulation

To circumvent the inherent hydrophobicity of the oxadiazole ring, a two-tier formulation strategy is required:

• Primary Solubilization: Anhydrous Dimethyl Sulfoxide (DMSO) is utilized to disrupt the crystal lattice of the oxadiazole ring, providing complete molecular dispersion. Anhydrous conditions are critical, as moisture absorption can trigger premature compound aggregation.

• Aqueous Dispersion: The DMSO stock is serially diluted into complete culture media containing Fetal Bovine Serum (FBS). The albumin and other carrier proteins in FBS act as hydrophobic sinks, binding the oxadiazole molecules and preventing aggregation in the aqueous phase[4].

Workflow for formulating hydrophobic oxadiazole derivatives for in vitro assays.

Quantitative Formulation Parameters

To maintain cellular viability while ensuring compound solubility, strict adherence to vehicle tolerance limits is required. Table 1 summarizes the critical parameters for formulating oxadiazole derivatives.

Table 1: Critical Parameters for Oxadiazole Formulation in Cell Culture

Parameter	Optimal Range	Critical Limit	Mechanistic Rationale
DMSO Concentration (Final)	0.1% - 0.2% v/v	≤ 0.5% v/v	Exceeding 0.5% DMSO induces membrane permeabilization and basal cytotoxicity, confounding assay results.
Master Stock Concentration	10 - 50 mM	Solubility Limit	High stock concentrations ensure a massive dilution factor when transitioning to the aqueous phase, keeping DMSO levels low.
FBS Concentration in Media	5% - 10% v/v	0% (Serum-free)	Serum proteins act as hydrophobic carriers; serum-free media drastically increases the risk of oxadiazole precipitation.

Step-by-Step Experimental Protocols

Protocol A: Preparation of 50 mM Master Stock

Causality: Creating a highly concentrated stock minimizes the volume of solvent introduced into the final cell culture, thereby mitigating solvent-induced toxicity.

• Equilibration: Allow the lyophilized N-Phenyl-1,3,4-oxadiazol-2-amine powder to equilibrate to room temperature in a desiccator to prevent ambient moisture condensation.

• Weighing: Accurately weigh the required mass of the compound using a microbalance.

• Solubilization: Add the calculated volume of sterile, anhydrous DMSO (≥99.9% purity) to achieve a 50 mM concentration.

• Homogenization: Vortex the solution for 30 seconds. If the compound does not fully dissolve, subject the vial to ultrasonic bath sonication for 5–10 minutes at room temperature. Note: The energy from sonication overcomes the high lattice energy of planar aromatic systems.

• Storage: Aliquot the master stock into amber microcentrifuge tubes to prevent photodegradation and store at -20°C.

Protocol B: Working Solution Preparation & Dosing (Self-Validating System)

Causality: Direct addition of DMSO stock to bulk media can cause localized precipitation at the interface. A step-wise dilution ensures uniform dispersion.

• Intermediate Dilution: Dilute the 50 mM master stock 1:100 in complete culture media (e.g., DMEM/F12 supplemented with 10% FBS and 1% Penicillin-Streptomycin)[4] to create a 500 µM intermediate solution (containing 1% DMSO).

• Final Dilution: Serially dilute the intermediate solution using complete media to reach your desired assay concentrations (e.g., 10 µM, 25 µM, 50 µM). Ensure the final DMSO concentration is normalized across all test and control wells (typically 0.1% or 0.2%).

• Self-Validation Check: Before dosing cells, place a 100 µL aliquot of the highest concentration working solution into a well and observe under a phase-contrast microscope at 20x magnification. Validation: The complete absence of refractive microcrystals or cloudy aggregates confirms successful, stable formulation.

• Dosing: Aspirate old media from the cultured cells (e.g., HeLa or A549 cell lines)[2] and gently overlay the formulated working solutions.

Integrating Formulations into Cytotoxicity and Apoptosis Assays

Properly formulated 1,3,4-oxadiazole derivatives are frequently evaluated for their anticancer properties. Mechanistically, these compounds have been shown to induce cytotoxicity by triggering the intrinsic mitochondrial apoptotic pathway[2].

Intrinsic mitochondrial apoptotic pathway induced by oxadiazole derivatives.

Protocol C: MTT Cell Viability Assay

• Seed cells (e.g., A549) in a 96-well plate at a density of 5×103 cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Treat cells with the formulated N-Phenyl-1,3,4-oxadiazol-2-amine derivatives (prepared in Protocol B) for 48 hours. Include a vehicle control well (e.g., 0.1% DMSO in media) to establish baseline viability.

• Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Carefully aspirate the media and dissolve the resulting formazan crystals in 150 µL of DMSO.

• Measure absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ values relative to the vehicle control[2].

Troubleshooting Insight: If the vehicle control shows >10% cell death compared to untreated cells, the DMSO concentration is too high, or the FBS concentration is insufficient to buffer the solvent shock. Recalibrate the intermediate dilution steps to lower the final DMSO footprint.

References

• Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity National Center for Biotechnology Information (PMC)[Link]

• 5-((Methoxyimino){2-[(2-methylphenoxy)methyl]phenyl}methyl)-N-phenyl-1,3,4-oxadiazol-2-amine National Center for Biotechnology Information (PMC)[Link]

• 5-(3,5-Dinitrophenyl)-1,3,4-oxadiazol-2-amine derivatives, their precursors, and analogues: Synthesis and evaluation of novel highly potent antitubercular agent PLOS One[Link]

• SYNTHESIS OF 1,3,4-OXADIAZOLES AS SELECTIVE T- TYPE CALCIUM CHANNEL INHIBITORS AfaSci[Link]

Sources

• 1. 5-((Meth­oxy­imino)­{2-[(2-methyl­phen­oxy)meth­yl]phen­yl}meth­yl)-N-phenyl-1,3,4-oxa­diazol-2-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-(3,5-Dinitrophenyl)-1,3,4-oxadiazol-2-amine derivatives, their precursors, and analogues: Synthesis and evaluation of novel highly potent antitubercular agent | PLOS One [journals.plos.org]
• 4. afasci.com [afasci.com]

Application Note: Chromatographic Separation and Stability-Indicating RP-HPLC-DAD Method Development for N-Phenyl-1,3,4-oxadiazol-2-amine Derivatives

Introduction and Chemical Context

N-Phenyl-1,3,4-oxadiazol-2-amines represent a critical class of heterocyclic pharmacophores in modern drug discovery. The 1,3,4-oxadiazole core acts as a metabolically stable bioisostere for amides and esters, while the N-phenyl substitution at the 2-position imparts necessary lipophilicity for membrane permeability[1]. Consequently, these derivatives exhibit a broad spectrum of biological activities, functioning as potent anti-inflammatory agents[2], antimicrobial compounds, and monoamine oxidase (MAO) inhibitors targeting Alzheimer's disease[1].

During the preclinical development of these derivatives, establishing a robust, stability-indicating chromatographic method is paramount. The analytical method must not only accurately quantify the active pharmaceutical ingredient (API) but also resolve it from synthetic precursors, process impurities, and degradation products[3]. This application note details the causality-driven development and self-validating execution of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with Diode Array Detection (DAD) for N-Phenyl-1,3,4-oxadiazol-2-amine derivatives.

Method Development Rationale: The Causality of Chromatographic Choices

The structural dichotomy of N-phenyl-1,3,4-oxadiazol-2-amines—a highly polar, hydrogen-bond accepting oxadiazole core flanked by hydrophobic aromatic rings—dictates a reversed-phase approach.

• Stationary Phase Selection: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is the gold standard for this class[4]. The dense octadecylsilane coverage provides optimal hydrophobic retention for the non-polar phenyl rings.

• Mobile Phase Chemistry & Silanol Suppression: The secondary amine group (N-phenyl) is prone to secondary ion-exchange interactions with residual silanol groups on the silica support, which manifests as severe peak tailing. To counteract this, an acidic modifier—specifically 0.1% Orthophosphoric Acid (OPA)—is introduced[3]. OPA serves a dual causal purpose: it suppresses the ionization of the secondary amine, keeping the molecule in its neutral, predictable state, and it protonates residual silanols, effectively neutralizing their charge.

• Elution Strategy: A gradient system comprising Acetonitrile (ACN), Methanol (MeOH), and OPA/Water ensures that the polar core interacts sufficiently with the aqueous phase for initial retention, while the organic modifiers elute the strongly retained hydrophobic degradants[3].

• Detection: The highly delocalized π-electron system of the conjugated oxadiazole and phenyl rings yields strong UV absorbance, with a typical λmax​ around 235 nm[3]. DAD is utilized to ensure peak purity by comparing UV spectra across the peak width, confirming no co-elution of degradants.

Fig 1. RP-HPLC method development workflow for 1,3,4-oxadiazole derivatives.

Self-Validating RP-HPLC-DAD Protocol

To guarantee trustworthiness, this protocol is designed as a self-validating system. The workflow incorporates strict System Suitability Testing (SST) gates; the analysis cannot proceed unless the system proves it is fit-for-purpose.

Chromatographic Conditions

• Column: C18 (250 mm × 4.6 mm, 5 µm particle size)

• Mobile Phase: Gradient elution of Acetonitrile : 0.1 N Orthophosphoric Acid : Methanol (90:05:05 v/v/v)[3].

• Flow Rate: 1.00 mL/min

• Column Temperature: 40°C (Maintained to reduce mobile phase viscosity and improve mass transfer)[3].

• Injection Volume: 10 µL

• Detection: DAD at 235 nm

Step-by-Step Analytical Workflow

Step 1: Mobile Phase Preparation & Degassing Mix HPLC-grade ACN, MeOH, and 0.1 N OPA in the specified ratio. Filter through a 0.45 µm PTFE membrane and sonicate for 15 minutes. Causality: Degassing prevents micro-bubble formation in the pump heads, which causes baseline noise and flow rate instability.

Step 2: Column Equilibration Purge the system and equilibrate the C18 column with the mobile phase for at least 30 minutes (or ~15 column volumes) until a stable baseline is achieved at 235 nm.

Step 3: System Suitability Testing (SST) - The Validation Gate Inject the working standard solution (e.g., 50 µg/mL) six consecutive times. Calculate the relative standard deviation (RSD) of the peak area, theoretical plates (N), and tailing factor (Tf). Decision Gate: Proceed to sample analysis only if %RSD ≤ 2.0%, N > 2000, and Tf ≤ 2.0[3].

Step 4: Blank and Placebo Injections Inject the diluent (ACN:Water 50:50) and a placebo matrix. Causality: This proves specificity by ensuring no background peaks or excipient carryover co-elute at the API's retention time (~3.35 min)[3].

Step 5: Sample Analysis with Bracketing Inject unknown samples. To ensure the system does not drift over time, inject a bracketing standard every 10 samples and at the end of the sequence. The bracketing standard must remain within ± 2.0% of the initial SST response.

Quantitative Validation Data

The following table summarizes the typical quantitative parameters derived from the validation of this RP-HPLC method according to ICH Q2(R1) guidelines[2],[4].

Validation Parameter	Acceptance Criteria	Typical Observed Value	Causality / Scientific Significance
Retention Time (RT)	Consistent	~3.35 min	Indicates stable column chemistry and pump flow[3].
Resolution ( Rs​ )	> 1.5	> 2.0	Ensures baseline separation from adjacent degradation products.
Tailing Factor ( Tf​ )	≤ 2.0	1.1 - 1.3	Confirms successful suppression of silanol interactions by OPA.
Theoretical Plates (N)	> 2000	> 5000	Indicates high column efficiency and sharp peak shapes.
Precision (% RSD)	≤ 2.0%	< 1.0%	Validates autosampler precision and method repeatability[5].
Linearity ( R2 )	> 0.999	0.9995 (10-100 µg/mL)	Proves the DAD response is directly proportional to concentration[2].

Forced Degradation and Stability-Indicating Logic

A method can only be classified as "stability-indicating" if it is proven capable of resolving the intact API from its degradation products. N-Phenyl-1,3,4-oxadiazol-2-amines are subjected to orthogonal stress conditions to intentionally induce degradation[3],[5].

Stress Protocol

• Acidic Hydrolysis: 1 mL of API stock + 1 mL of 0.1 N HCl, heated at 60°C for 24 hours. Neutralize with 0.1 N NaOH before injection.

• Alkaline Hydrolysis: 1 mL of API stock + 1 mL of 0.1 N NaOH, heated at 60°C for 24 hours. Neutralize with 0.1 N HCl before injection.

• Oxidative Stress: 1 mL of API stock + 1 mL of 3% H2​O2​ , kept at room temperature for 24 hours.

• Photolytic Stress: Expose the API solution to UV/Vis light (254 nm) for 24 hours.

Causality of Stress Testing: The oxadiazole ring is generally resistant to photolysis in neutral environments but can be susceptible to ring-opening under severe alkaline hydrolytic stress[5]. By forcing this degradation, the chromatographer generates a "worst-case scenario" sample. The DAD peak purity tool is then used to verify that the API peak (RT ~3.35 min) has a purity angle less than the purity threshold, proving no degradants are hiding beneath the main peak[5].

Fig 2. Stability-indicating forced degradation logic and validation pathway.

References

• Development, validation, and pharmacological evaluation of novel 1,3,4-oxadiazole derivatives for anti-inflammatory activity. Edwiser International.[Link]

• RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. CoLab.[Link]

• Therapeutic potential of 1,3,4-oxadiazoles as potential lead compounds for the treatment of Alzheimer's disease. PMC.[Link]

Sources

• 1. Therapeutic potential of 1,3,4-oxadiazoles as potential lead compounds for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijbi.edwiserinternational.com [ijbi.edwiserinternational.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. colab.ws [colab.ws]

Synthesis of N-Phenyl-1,3,4-oxadiazol-2-amine via oxidative cyclization of thiosemicarbazides

Application Note & Detailed Protocols

Topic: Synthesis of N-Phenyl-1,3,4-oxadiazol-2-amine via Oxidative Cyclization of Thiosemicarbazides

Executive Summary

The 1,3,4-oxadiazole moiety is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its presence in numerous pharmacologically active compounds.[1] These five-membered heterocycles are bioisosteres of amides and esters, offering enhanced metabolic stability and favorable pharmacokinetic profiles. The synthesis of 2-amino-1,3,4-oxadiazoles is therefore of paramount interest to researchers in drug discovery. While classical methods often rely on harsh dehydrating agents like phosphorus oxychloride or concentrated acids, the oxidative cyclization of N-acylthiosemicarbazide precursors presents a more versatile, efficient, and often milder alternative.[1] This application note provides an in-depth guide to the synthesis of N-Phenyl-5-phenyl-1,3,4-oxadiazol-2-amine, focusing on the widely adopted and robust iodine-mediated oxidative cyclization method. We will explore the underlying mechanism, compare various oxidative systems, and provide detailed, validated protocols for both precursor and final product synthesis, complete with characterization data and troubleshooting insights.

Principle and Mechanism of Oxidative Cyclodesulfurization

The conversion of an N-acylthiosemicarbazide to a 2-amino-1,3,4-oxadiazole is a cyclodesulfurization reaction. The core principle involves the activation of the thiocarbonyl group (C=S) by an oxidizing agent, transforming the sulfur atom into a good leaving group. This facilitates an intramolecular nucleophilic attack by the carbonyl oxygen, leading to the formation of the five-membered oxadiazole ring.

The generally accepted mechanism for iodine-mediated cyclization proceeds as follows:

• Sulfur Activation: The iodine molecule acts as a thiophilic Lewis acid, coordinating to the sulfur atom of the thiosemicarbazide.

• Intramolecular Cyclization: This coordination makes the thiocarbonyl carbon more electrophilic, prompting a nucleophilic attack from the adjacent amide oxygen. This forms a transient five-membered ring intermediate.

• Desulfurization & Aromatization: In the presence of a base, a sequence of elimination steps occurs. This results in the extrusion of sulfur (ultimately as hydrogen sulfide or related species) and the formation of the stable, aromatic 1,3,4-oxadiazole ring system. The base is crucial for neutralizing the hydrogen iodide (HI) formed during the reaction.

Caption: Proposed reaction mechanism for oxidative cyclization.

Comparative Analysis of Oxidative Reagents

The choice of oxidizing agent is critical and dictates the reaction conditions, yield, and environmental impact. While numerous reagents can effect this transformation, they vary significantly in efficacy, cost, and safety.[1][2]

Oxidizing System	Typical Conditions	Advantages	Disadvantages & Causality
Iodine (I₂) / Base	I₂, K₂CO₃ or NaOH, Reflux in EtOH or Dioxane[3][4]	High yields, readily available, relatively non-toxic, scalable. Iodine is a mild oxidant, reducing side reactions.[5][6]	Requires quenching of excess iodine. Reaction can be slow for some substrates.
EDC·HCl	DMSO, 60 °C[2]	Good for solid-phase synthesis, mild conditions. EDC acts as a dehydrating and sulfur-activating agent.	Reagent is expensive, can be difficult to remove urea byproduct.
Tosyl Chloride / Pyridine	TsCl, Pyridine, Reflux in THF[1]	Highly efficient and rapid. TsCl activates the sulfur by forming a tosyl-thio intermediate, a superb leaving group.	Pyridine has an unpleasant odor and is toxic. Requires anhydrous conditions.
Potassium Iodate (KIO₃)	KIO₃, Water, 60 °C[7]	Green chemistry approach using water as a solvent.	Yields can be variable depending on substrate solubility in water.
Mercuric Oxide (HgO)	HgO, Boiling Ethanol[8]	Historically used, effective. Acts as an H₂S scavenger, driving the reaction forward.	Highly toxic and environmentally hazardous. Not recommended for modern synthesis.
Electrochemical	Carbon electrodes, undivided cell[9]	Green, reagent-free oxidation. High atom economy.	Requires specialized equipment (potentiostat). Optimization of current/voltage is needed.

For its balance of efficiency, cost, safety, and scalability, the Iodine/Base system is the focus of our detailed protocol.

Detailed Experimental Protocols

This synthesis is a two-step process: formation of the thiosemicarbazide precursor followed by its oxidative cyclization.

Protocol 1: Synthesis of 1-Benzoyl-4-phenylthiosemicarbazide (Precursor)

This protocol is adapted from standard procedures for thiosemicarbazide formation.[10]

Materials & Equipment:

• Benzohydrazide

• Phenyl isothiocyanate

• Methanol (MeOH)

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and filter paper

Procedure (10 mmol scale):

• To a 50 mL round-bottom flask, add benzohydrazide (1.36 g, 10 mmol).

• Add methanol (20 mL) and stir at room temperature until the solid is fully dissolved.

• Add phenyl isothiocyanate (1.20 mL, 1.35 g, 10 mmol) dropwise to the stirred solution.

• A white precipitate will begin to form almost immediately. Continue stirring the mixture at room temperature for 2 hours to ensure complete reaction.

• Cool the flask in an ice bath for 15 minutes.

• Collect the white solid precipitate by vacuum filtration using a Büchner funnel.

• Wash the solid with cold methanol (2 x 10 mL) to remove any unreacted starting materials.

• Dry the product under vacuum.

Expected Outcome:

• Product: 1-Benzoyl-4-phenylthiosemicarbazide

• Appearance: White crystalline solid

• Yield: >90%

• Purity: Typically high enough for use in the next step without further purification.

Protocol 2: Synthesis of N-Phenyl-5-phenyl-1,3,4-oxadiazol-2-amine (Target Compound)

This protocol utilizes the robust and reliable iodine-mediated oxidative cyclization method.[4]

Materials & Equipment:

• 1-Benzoyl-4-phenylthiosemicarbazide (from Protocol 1)

• Iodine (I₂)

• Potassium Carbonate (K₂CO₃), anhydrous

• 1,4-Dioxane or Ethanol

• 10% aq. Sodium Thiosulfate (Na₂S₂O₃) solution

• Ethyl Acetate (EtOAc)

• Saturated aq. Sodium Chloride (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure (5 mmol scale):

• In a 100 mL round-bottom flask, suspend 1-benzoyl-4-phenylthiosemicarbazide (1.36 g, 5 mmol) in 1,4-dioxane (25 mL).

• Add anhydrous potassium carbonate (2.07 g, 15 mmol, 3 equivalents).

• Add iodine (1.52 g, 6 mmol, 1.2 equivalents) to the suspension.

• Fit the flask with a reflux condenser and heat the mixture to 80 °C with vigorous stirring.

• Maintain the temperature and monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Slowly add 10% aqueous sodium thiosulfate solution (~20 mL) with stirring until the dark brown color of iodine disappears, resulting in a pale yellow or colorless mixture.

• Transfer the mixture to a separatory funnel and add ethyl acetate (50 mL) and water (25 mL).

• Shake the funnel, allow the layers to separate, and collect the organic layer.

• Extract the aqueous layer again with ethyl acetate (25 mL).

• Combine the organic layers, wash with brine (25 mL), dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude solid can be purified by recrystallization from ethanol to yield the pure product.

Caption: Overall experimental workflow for the two-step synthesis.

Product Characterization

Validation of the final product structure is essential. The following data are typical for N-Phenyl-5-phenyl-1,3,4-oxadiazol-2-amine.

Analysis Technique	Expected Results & Interpretation
Appearance	White to off-white solid
Yield	75-90% (after purification)
Melting Point	~241-243 °C[4]
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): ~10.5 (s, 1H, -NH-), ~7.8-8.0 (m, 4H, Ar-H), ~7.5-7.6 (m, 3H, Ar-H), ~7.3-7.4 (t, 2H, Ar-H), ~7.0 (t, 1H, Ar-H). The disappearance of two distinct NH signals from the precursor and the appearance of a single amine proton signal is a key indicator.
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): ~164.5 (C5-oxadiazole), ~157.9 (C2-oxadiazole), plus aromatic signals between ~117-140. The key is observing the two characteristic downfield signals for the oxadiazole ring carbons.
FT-IR (KBr, cm⁻¹)	~3270 (-NH stretch), ~1620 (C=N stretch), ~1580 (Ar C=C stretch), ~1250 (C-O-C stretch). Crucially, the C=S stretch (~1350 cm⁻¹) and C=O stretch (~1650 cm⁻¹) from the precursor will be absent.
HRMS (ESI)	[M+H]⁺ calculated for C₁₄H₁₂N₃O: 238.0975; found: ~238.097x. Confirms the molecular formula and successful desulfurization.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Impure Precursor: Residual starting materials from step 1 can interfere. 2. Insufficient Base: The reaction generates 2 eq. of HI, which must be neutralized. 3. Inactive Iodine: Old iodine may have sublimated.	1. If in doubt, recrystallize the thiosemicarbazide precursor before use. 2. Ensure K₂CO₃ is anhydrous and use at least 2.5-3 equivalents. 3. Use fresh, solid iodine.
Reaction Stalls (Incomplete Conversion)	1. Insufficient Heat: The reaction requires thermal energy to overcome the activation barrier for cyclization. 2. Poor Solubility: The thiosemicarbazide may not be sufficiently soluble in the chosen solvent.	1. Ensure the reaction mixture reaches and maintains the target temperature (e.g., 80 °C for dioxane). 2. While ethanol is an option, dioxane or DMF often provides better solubility for aromatic precursors.
Formation of Side Products	1. 1,3,4-Thiadiazole: If conditions are not sufficiently oxidative or become acidic, cyclization can occur through the sulfur atom.[11] 2. 1,2,4-Triazole: Strongly basic conditions with heat can favor cyclization to a triazole-thione.[12][13]	1. The use of an oxidant like iodine strongly favors the oxadiazole pathway. Ensure the presence of a base to prevent acidic conditions from forming. 2. Use a mild base like K₂CO₃ instead of strong bases like NaOH or KOH if triazole formation is a concern.
Difficult Purification	1. Sulfur Residue: Elemental sulfur can sometimes precipitate during workup. 2. Persistent Color: Yellowish tint from iodine or byproducts.	1. A hot filtration of the recrystallization solution can help remove insoluble sulfur. 2. Wash the crude product thoroughly. If color persists after recrystallization, a small amount of activated carbon can be used during the recrystallization process (add to hot solution, then filter hot).

References

• Bole, M. A., et al. (2006). Superior Reactivity of Thiosemicarbazides in the Synthesis of 2-Amino-1,3,4-oxadiazoles. The Journal of Organic Chemistry. [Link]

• Meo, P. L., et al. (2022). A competitive reactivity study on the oxidative cyclization of thiosemicarbazones into 1,3,4-thiadiazoles. Arkivoc. [Link]

• Truong, T. N., et al. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Medicinal Chemistry. [Link]

• Shaik, K., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. [Link]

• Ullah, R., et al. (2023). Molecular iodine-promoted oxidative cyclization for the synthesis of 1,3,4-thiadiazole-fused-[1][14][15]-thiadiazole incorporating 1,4-benzodioxine moiety as potent inhibitors of α-amylase and α-glucosidase: In vitro and in silico study. Frontiers in Chemistry. [Link]

• Bhutani, R., et al. (2012). Synthesis of Schiff bases of 2-amino-5-aryl-1,3,4-oxadiazoles and their evaluation for antimicrobial activities. Journal of the Indian Chemical Society. [Link]

• Al-Ghorbani, M., et al. (2024). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Pharmaceuticals. [Link]

• Niu, P., et al. (2015). Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles via Sequential Condensation and I2-Mediated Oxidative C–O/C–S Bond Formation. The Journal of Organic Chemistry. [Link]

• Niu, P., et al. (2015). Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles via Sequential Condensation and I2-Mediated Oxidative C–O/C–S Bond Formation. ACS Publications. [Link]

• Li, T., et al. (2019). A Useful Synthesis of 2-Acylamino-1,3,4-oxadiazoles from Acylthiosemicarbazides Using Potassium Iodate and the Discovery of New Antibacterial Compounds. Molecules. [Link]

• Gîrd, C. E., et al. (2020). Synthesis and Characterization of Some 2,5- Substituted 1,3,4-Oxadiazoles Derivatives. International Journal on Recent Advancement in Biotechnology & Nanotechnology. [Link]

• El-Shehry, M. F., & Abu-Hashem, A. A. (2020). Thiosemicarbazides: Synthesis and reactions. ResearchGate. [Link]

• Luxembourg Bio Technologies. (2014). A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron. [Link]

• Lee, J., et al. (2013). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry. [Link]

• Reddy, G. S., et al. (2022). Electrochemical Oxidative Cyclization: A General Sustainable Route to Indole-Oxadiazole-2-Amines. ChemRxiv. [Link]

• Yakubov, M. R., et al. (2021). Iodine catalysis: A green alternative to transition metals in organic chemistry and technology. ResearchGate. [Link]

• Szeliga, M., et al. (2024). New Thiosemicarbazide Derivatives with Multidirectional Biological Action. MDPI. [Link]

• Cerkovnik, J., et al. (2002). CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. Acta Chimica Slovenica. [Link]

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• 3. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles via Sequential Condensation and I2-Mediated Oxidative C-O/C-S Bond Formation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
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• 15. Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-Phenyl-1,3,4-oxadiazol-2-amine

Welcome to the technical support guide for the synthesis of N-Phenyl-1,3,4-oxadiazol-2-amine and its derivatives. This resource is designed for researchers and drug development professionals to troubleshoot common experimental challenges and improve reaction outcomes. The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, known for a wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] This guide provides in-depth, mechanism-based solutions to frequently encountered issues.

Troubleshooting Guide & FAQs

This section addresses specific problems in a question-and-answer format, focusing on the causality behind each issue and providing actionable solutions.

Section 1: Low or No Yield

Q1: My reaction shows no product formation. What are the initial checks?

A: When a reaction fails to produce the desired product, a systematic check of the starting materials and reaction setup is the first critical step.

• Starting Material Integrity:

  • Phenylsemicarbazide/Precursors: The most common starting material is a 1-acyl-4-phenylsemicarbazide or a related precursor.[4][5] Verify the purity of your starting semicarbazide via melting point or NMR spectroscopy. Phenylsemicarbazide can be synthesized from phenylurea and hydrazine hydrate.[6] Impurities or degradation can inhibit the reaction.

  • Cyclizing Agent: Agents like cyanogen bromide (CNBr), phosphorus oxychloride (POCl₃), or iodine are highly reactive and may degrade upon improper storage.[7][8][9] Use a freshly opened bottle or verify the activity of your reagent. For instance, CNBr is a volatile solid and should be handled with care in a well-ventilated hood.

• Reaction Conditions:

  • Anhydrous Conditions: Many cyclization reactions, especially those using dehydrating agents like POCl₃ or SOCl₂, are highly sensitive to moisture.[1] Ensure all glassware is oven-dried and solvents are anhydrous.

  • Inert Atmosphere: While not always required, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent side reactions, especially if sensitive functional groups are present.

Q2: My yield is consistently low. What are the most likely causes related to the cyclizing agent?

A: The choice and handling of the cyclizing agent are paramount for achieving high yields. Several factors can lead to low yields:

• Inefficient Dehydration/Cyclization: The conversion of the semicarbazide to the oxadiazole is a cyclodehydration or oxidative cyclization event. If the agent is not potent enough or used in suboptimal conditions, the reaction will be incomplete.[10]

  • POCl₃/SOCl₂: These are powerful dehydrating agents but can lead to charring or polymeric byproducts if the temperature is too high or the reaction time is too long.[1][10] Careful temperature control is crucial.

  • Iodine-Mediated Cyclization: This is a popular and often high-yielding method.[11][12] The reaction typically requires a base (e.g., K₂CO₃, NaOH) to proceed efficiently.[2][11] An insufficient amount of base can stall the reaction, as it's needed to neutralize the HI generated in situ.

  • Cyanogen Bromide (CNBr): This reagent reacts with the acylhydrazide precursor to form an intermediate that cyclizes to the 2-amino-1,3,4-oxadiazole.[7][9] The reaction is often performed in a protic solvent like methanol. Low yields can result from using a substoichiometric amount of CNBr or if the reaction temperature is too low to drive the cyclization to completion.

• Alternative Cyclizing Agents: If standard methods fail, consider alternatives.

  • EDC·HCl: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide is an effective desulfurizing and cyclizing agent for thiosemicarbazide precursors, often favoring oxadiazole formation with high regioselectivity.[13][14]

  • 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH): Used with potassium iodide, DBDMH is an inexpensive and easy-to-handle oxidant for the cyclization of acylthiosemicarbazides, often providing good yields.[15][16]

Section 2: Product Purity Issues

Q3: My final product is contaminated with unreacted starting material. How can I improve conversion?

A: Unreacted starting material indicates an incomplete reaction. Addressing this requires optimizing reaction parameters to drive the equilibrium towards the product.

• Increase Reaction Time/Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC).[1] If the starting material spot persists after the initially planned time, consider extending the reaction duration or moderately increasing the temperature. For example, some iodine-mediated cyclizations run at 80°C for 1-4.5 hours until TLC shows complete conversion.[11]

• Reagent Stoichiometry: Ensure the cyclizing agent is present in a slight excess (e.g., 1.1-1.2 equivalents) to ensure the full conversion of the limiting semicarbazide precursor. For iodine-mediated reactions, using 1.2 equivalents of iodine and 3 equivalents of base (K₂CO₃) relative to the semicarbazone intermediate is a common practice.[11]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and often improves yields by providing efficient and uniform heating, which can help overcome activation energy barriers for cyclization.[17]

Q4: I'm observing a significant side product. What could it be and how do I prevent it?

A: The most common side product when starting from an acylthiosemicarbazide is the corresponding 2-amino-1,3,4-thiadiazole.[1] The formation of this impurity is a classic example of competing cyclization pathways.

• Mechanism of Selectivity: The cyclization of a thiosemicarbazide intermediate can proceed via nucleophilic attack from either the oxygen or the sulfur atom. The choice of reagent and conditions dictates the regioselectivity.

  • Favoring Oxadiazole (O-cyclization): Reagents like EDC·HCl or a combination of Tosyl Chloride (p-TsCl) and a base tend to activate the sulfur atom for elimination, promoting the desired attack by the oxygen atom to form the oxadiazole ring.[10][13] Oxidative conditions, such as using Iodine or DBDMH, also strongly favor O-cyclization by facilitating C-O bond formation.[11][15]

  • Favoring Thiadiazole (S-cyclization): Strongly acidic and dehydrating conditions, such as cold concentrated H₂SO₄, tend to promote S-cyclization by protonating the oxygen, making the sulfur a more favorable nucleophile, leading to the thiadiazole.[3]

To prevent thiadiazole formation, use cyclizing agents known to favor O-cyclization, such as EDC·HCl or I₂/K₂CO₃.[11][13]

Q5: What is the best strategy for purifying the final product?

A: N-Phenyl-1,3,4-oxadiazol-2-amine is typically a stable, crystalline solid, making recrystallization the most effective and scalable purification method.

• Recrystallization:

  • Solvent Selection: Ethanol or methanol are commonly used solvents.[7][8] The ideal solvent should dissolve the compound when hot but have low solubility when cold. A solvent pair (e.g., ethanol/water or DMF/water) can also be effective if a single solvent is not ideal.

  • Procedure: Dissolve the crude product in a minimum amount of the hot solvent. If the solution is colored, you can add a small amount of activated charcoal and hot filter it. Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation. Collect the crystals by filtration.[6]

• Column Chromatography: If recrystallization fails to remove a persistent impurity, column chromatography on silica gel is a viable alternative.[1] A common eluent system is ethyl acetate/hexane or ethyl acetate/petroleum ether, starting with a lower polarity mixture and gradually increasing the polarity.[11][18]

Data Summary & Protocols

Table 1: Comparison of Common Cyclization Conditions

Cyclizing Agent System	Starting Material	Typical Conditions	Yield Range	Key Advantages/Disadvantages	Reference
Iodine (I₂) / K₂CO₃	Semicarbazone	80 °C, 1,4-Dioxane, 1-4.5 h	90-99%	High yields, scalable, transition-metal-free.	[11]
POCl₃ or SOCl₂	Acyl Semicarbazide	Reflux, neat or in solvent	62-70%	Strong dehydrating agent, but can cause side reactions/charring.	[1][8]
Cyanogen Bromide (CNBr)	Acid Hydrazide	Reflux, Methanol	Good	Direct route from hydrazides, but CNBr is toxic.	[7][9]
EDC·HCl	Acyl Thiosemicarbazide	Room Temp, DMSO	High	Excellent regioselectivity for oxadiazole over thiadiazole.	[13][14]
DBDMH / KI	Acyl Thiosemicarbazide	Basic conditions	Good	Inexpensive and safe reagents, suitable for large scale.	[15]

Protocol 1: High-Yield Synthesis via Iodine-Mediated Oxidative Cyclization

This protocol is adapted from a highly efficient, transition-metal-free method.[11][12] It proceeds in two sequential steps in a one-pot fashion.

Step 1: Formation of the Semicarbazone Intermediate

• In a round-bottom flask, dissolve semicarbazide hydrochloride (1.0 eq) and sodium acetate (1.0 eq) in water (2 mL/mmol).

• Add a solution of the desired substituted benzaldehyde (1.0 eq) in methanol (2 mL/mmol).

• Stir the mixture at room temperature for 10-15 minutes. The semicarbazone intermediate will often precipitate.

• Remove the solvent under reduced pressure. Do not purify the intermediate.

Step 2: Oxidative Cyclization

• To the flask containing the crude semicarbazone, add 1,4-dioxane (10 mL/mmol).

• Add potassium carbonate (K₂CO₃, 3.0 eq) followed by iodine (I₂, 1.2 eq).

• Heat the reaction mixture to 80 °C and stir until TLC analysis indicates the complete consumption of the intermediate (typically 1-4.5 hours).

• Cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove excess iodine.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the resulting solid by recrystallization from ethanol to yield the pure 2-amino-5-aryl-1,3,4-oxadiazole.

Visualized Workflows & Mechanisms

Reaction Mechanism: Iodine-Mediated Oxidative Cyclization

This diagram illustrates the plausible mechanism for the formation of the 1,3,4-oxadiazole ring from a semicarbazone intermediate using iodine.

Caption: A decision tree for troubleshooting common synthesis problems.

References

• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. (2022). Journal of Chemical Reviews. [Link]

• Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. (2022). Bentham Science. [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. (n.d.). Authorea. [Link]

• Niu, P., et al. (2015). Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles via Sequential Condensation and I2-Mediated Oxidative C–O/C–S Bond Formation. The Journal of Organic Chemistry, 80(2), 1018–1024. [Link]

• Synthesis of 2-Amino-5-substituted-1,3,4-oxadiazoles Using 1,3-Dibromo-5,5-dimethylhydantoin as Oxidant. (2006). ResearchGate. [Link]

• Siddiqui, Z. N., & Asad, M. (2010). Synthesis and cyclisation of 1,4-disubstituted semicarbazides. Natural Product Research, 24(5), 405–416. [Link]

• Synthesis of 1,3,4-oxadiazoles. (n.d.). Organic Chemistry Portal. [Link]

• A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. (n.d.). Luxembourg Bio Technologies. [Link]

• Method of making 2-amino-5-substituted-1,3,4-oxadiazoles. (1959).

• Siddiqui, Z. N., & Asad, M. (2010). Synthesis and cyclisation of 1,4-disubstituted semicarbazides. ResearchGate. [Link]

• Niu, P., et al. (2015). Synthesis of 2-amino-1,3,4-oxadiazoles and 2-amino-1,3,4-thiadiazoles via sequential condensation and I2-mediated oxidative C–O/C–S bond formation. PubMed. [Link]

• Lee, K., et al. (2013). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry, 78(1), 323–328. [Link]

• Gaba, M., & Singh, S. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(7), 2349. [Link]

• The reactions of cyclization of semicarbazide derivatives of 1,3-diphenyl-1,2,4-triazolin-5-thione-4-acetic acid. (n.d.). ResearchGate. [Link]

• Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. (2025). MDPI. [Link]

• Synthesis and Antibacterial Evaluation of New 1,3,4- Oxadiazole Derivatives Bearing Azetidin-2-one Moiety. (n.d.). Preprints.org. [Link]

• SYNTHESIS OF 1,3,4-OXADIAZOLES AS SELECTIVE T- TYPE CALCIUM CHANNEL INHIBITORS. (n.d.). AfaSci. [Link]

• Synthesis of new 2-amino-1,3,4-oxadiazole derivatives with anti-salmonella typhi activity evaluation. (2020). BMC Chemistry, 14(1), 5. [Link]

• Cyclization of Semicarbazide Derivatives of 3-Methyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazole-4-acetic Acid. (n.d.). Semantic Scholar. [Link]

• SYNTHESES AND CHARACTERIZATION OF SOME NOVEL OXADIAZOLES FOR IN-VITRO ANTI-INFLAMMATORY ACTIVITY. (2013). International Journal of Research in Pharmacy and Chemistry. [Link]

• Somani, R. R., et al. (2009). 1, 3, 4-Oxadiazole: A versatile scaffold for drug design. Der Pharma Chemica, 1(1), 130-140. [Link]

• Bekhit, A. A., & Abdel-Aziem, T. (2004). Synthesis and Anticancer Evaluation of 1,3,4-Oxadiazoles, 1,3,4-Thiadiazoles, 1,2,4-Triazoles and Mannich Bases. Chemical and Pharmaceutical Bulletin, 52(12), 1426–1432. [Link]

• Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. (2024). MDPI. [Link]

• 4-phenylsemicarbazide. (n.d.). Organic Syntheses. [Link]

• SYNTHESIS OF 2-[(5-ARYL-1,3,4-OXADIAZOL-2-YL)THIO]-N- (2-PHENYL-1,8-NAPHTHYRIDIN-3-YL)ACETAMIDE AND 2- [SUBSTITUTED-(1H-BENZO[d]. (2019). Rasayan Journal of Chemistry. [Link]

• Kumar, S., et al. (2022). An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. Molecules, 27(15), 4785. [Link]

• A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. (2022). The Journal of Organic Chemistry, 87(18), 12154–12167. [Link]

• Ahsan, M. J., et al. (2013). Synthesis and Anticancer Activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine Analogues. BioMed Research International. [Link]

• Ahsan, M. J., et al. (2013). Synthesis and Anticancer Activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine Analogues. ResearchGate. [Link]

34-oxadiazol-2-amine_Analogues)

Sources

• 1. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Anticancer Evaluation of 1,3,4-Oxadiazoles, 1,3,4-Thiadiazoles, 1,2,4-Triazoles and Mannich Bases [jstage.jst.go.jp]
• 4. Synthesis and cyclisation of 1,4-disubstituted semicarbazides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US2883391A - Method of making 2-amino-5-substituted-1,3,4-oxadiazoles - Google Patents [patents.google.com]
• 8. d-nb.info [d-nb.info]
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• 12. Synthesis of 2-amino-1,3,4-oxadiazoles and 2-amino-1,3,4-thiadiazoles via sequential condensation and I2-mediated oxidative C–O/C–S bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
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• 17. uokerbala.edu.iq [uokerbala.edu.iq]
• 18. Bot Verification [rasayanjournal.co.in]

Technical Support Center: Troubleshooting Aqueous Solubility of N-Phenyl-1,3,4-oxadiazol-2-amine

Welcome to the Technical Support Center. As drug development professionals and formulation scientists, one of the most frequent challenges we encounter with 1,3,4-oxadiazole derivatives is their notoriously poor aqueous solubility.

This guide is designed to move beyond basic troubleshooting. Here, we dissect the thermodynamic causality behind the insolubility of N-Phenyl-1,3,4-oxadiazol-2-amine and provide self-validating, field-tested protocols to overcome these hurdles across in vitro assays, in vivo pharmacokinetics, and lead optimization pipelines.

Strategic Solubilization Workflow

Before diving into specific protocols, consult the decision matrix below to determine the most appropriate solubilization strategy based on your current phase of development.

Decision matrix for resolving N-Phenyl-1,3,4-oxadiazol-2-amine aqueous solubility limitations.

Frequently Asked Questions & Troubleshooting Protocols

Q1: Why does N-Phenyl-1,3,4-oxadiazol-2-amine exhibit such poor aqueous solubility despite having polar nitrogen and oxygen atoms?

The Causality: The core 1,3,4-oxadiazole ring is inherently hydrophilic; for instance, unsubstituted or dimethyl-substituted 1,3,4-oxadiazoles are completely miscible in water[1]. However, the addition of the phenyl ring and the secondary amine in N-Phenyl-1,3,4-oxadiazol-2-amine creates a highly conjugated, planar heteroaromatic system.

This molecular planarity allows the molecules to pack tightly into a highly ordered crystal lattice. The thermodynamic energy required to break this lattice (lattice energy) far exceeds the solvation energy provided by water. Furthermore, the lipophilic phenyl group significantly increases the partition coefficient (LogP), driving the molecule out of the aqueous phase[2].

Q2: We are experiencing compound "crashing out" (precipitation) during in vitro cell-based assays. How can we prevent this?

The Causality: Direct dilution from a high-concentration DMSO stock into an aqueous buffer often causes micro-precipitation because the local concentration of the lipophilic oxadiazole exceeds its kinetic solubility limit before it can uniformly disperse.

Protocol: Ternary Co-Solvent Solvent-Shift To prevent precipitation, you must use a polarity-bridging strategy:

• Primary Solubilization: Prepare a 50 mM stock of N-Phenyl-1,3,4-oxadiazol-2-amine in 100% anhydrous DMSO.

• Polarity Bridging: Mix 1 part of the DMSO stock with 4 parts of PEG-400. Why this works: PEG-400 lowers the dielectric constant of the immediate microenvironment, acting as a thermodynamic bridge between the non-polar API and the highly polar water.

• Aqueous Dispersion: Slowly add 95 parts of pre-warmed (37°C) assay buffer while vortexing vigorously.

• Self-Validation Step: Measure the optical density of the final solution at 600 nm (OD600). An OD600 < 0.05 confirms the absence of colloidal aggregates or micro-precipitates. If the OD600 is higher, precipitation has occurred, and the PEG-400 ratio must be increased.

Q3: For in vivo PK studies, co-solvents are causing injection site toxicity. How can we formulate this compound in a purely aqueous vehicle?

The Causality: Host-guest complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard for solubilizing planar, lipophilic molecules for in vivo administration. The hydrophobic cavity of HP-β-CD encapsulates the lipophilic phenyl-oxadiazole core, shielding it from water, while the hydroxyl-rich exterior ensures high aqueous solubility.

Protocol: HP-β-CD Inclusion Complex Preparation

• Molar Ratio Calculation: Weigh HP-β-CD and the API to achieve a 2:1 (CD:API) molar ratio to ensure complete encapsulation.

• Dissolution: Dissolve the HP-β-CD in physiological saline (0.9% NaCl) to create a 20% (w/v) solution.

• API Integration: Add the solid N-Phenyl-1,3,4-oxadiazol-2-amine powder directly to the cyclodextrin solution.

• Thermodynamic Equilibration: Stir the suspension magnetically at 37°C for 48 hours. Why this works: The extended time and thermal energy are required to break the API's crystal lattice, allowing the lipophilic phenyl ring to thermodynamically displace the water molecules inside the cyclodextrin cavity.

• Self-Validation & Filtration: Filter the mixture through a 0.22 µm PVDF syringe filter. If the complexation is successful, the previously opaque suspension will yield a perfectly clear filtrate. Analyze the filtrate via HPLC to confirm the API concentration matches the theoretical input.

Q4: Can we chemically modify the scaffold to permanently improve solubility without relying on complex formulations?

The Causality: Yes. If you are in the lead optimization phase, the most effective strategy is the disruption of molecular planarity and symmetry[3].

Because the poor solubility is driven by tight crystal packing, introducing an asymmetric or sterically bulky substituent (such as a fluorine atom or a methoxy group) at the ortho or meta position of the phenyl ring forces the molecule out of a flat conformation. This structural twist prevents tight stacking, dramatically lowering the melting point and crystal lattice energy. This directly translates to improved aqueous solubility without necessarily adding highly polar groups that might disrupt target receptor binding[3].

Quantitative Data Summary

The table below summarizes the expected outcomes of the various solubilization strategies discussed in this guide. Use this data to benchmark your experimental results.

Table 1: Quantitative Comparison of Solubilization Strategies for N-Phenyl-1,3,4-oxadiazol-2-amine

Solubilization Strategy	Primary Mechanism of Action	Estimated LogS Improvement	Maximum Tolerable Concentration	Primary Application Phase
DMSO / PEG-400	Dielectric constant reduction	+1.5 to +2.0	< 1% (DMSO) / < 5% (PEG)	In vitro screening
HP-β-CD Complexation	Host-guest encapsulation	+2.5 to +3.5	Up to 40% (w/v) CD in vivo	In vivo PK/PD
Symmetry Disruption	Crystal lattice energy reduction	+1.0 to +2.5	N/A (Covalently modified)	Lead Optimization
Salt Formation	Ionization of the 2-amine	+1.5 to +2.0	N/A (Covalently modified)	Pre-clinical formulation

References

• Title: Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture Source: MDPI (Molecules) URL: [Link]

• Title: Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications Source: The Open Medicinal Chemistry Journal URL: [Link]

Sources

• 1. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture [mdpi.com]
• 2. openmedicinalchemistryjournal.com [openmedicinalchemistryjournal.com]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing microwave-assisted synthesis of N-Phenyl-1,3,4-oxadiazol-2-amine

Welcome to the Technical Support Center for the microwave-assisted synthesis (MWAS) of 1,3,4-oxadiazole derivatives. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes, providing you with the mechanistic causality and self-validating protocols required to optimize the synthesis of N-Phenyl-1,3,4-oxadiazol-2-amine.

The 1,3,4-oxadiazole scaffold is a privileged pharmacophore in medicinal chemistry, known for its profound antimicrobial, anti-inflammatory, and anticancer properties[1]. Transitioning from conventional thermal reflux to microwave irradiation dramatically accelerates cyclodesulfurization kinetics, minimizes thermal degradation, and aligns with green chemistry principles[2].

I. Mechanistic Workflow: Cyclodesulfurization Pathway

The most robust synthetic route to N-Phenyl-1,3,4-oxadiazol-2-amine involves the nucleophilic addition of an acylhydrazine to phenyl isothiocyanate, followed by an iodine-catalyzed, microwave-driven cyclodesulfurization of the resulting acylthiosemicarbazide intermediate[3].

Microwave-assisted cyclodesulfurization pathway for N-Phenyl-1,3,4-oxadiazol-2-amine synthesis.

II. Self-Validating Standard Operating Protocol (SOP)

To ensure reproducibility, this protocol incorporates inline validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Step 1: Intermediate Formation

• Action: Dissolve equimolar amounts of acylhydrazine and phenyl isothiocyanate in absolute ethanol. Stir at room temperature until precipitation occurs.

• Causality: Ethanol acts as a highly polar protic solvent that stabilizes the transition state during nucleophilic attack without requiring external heat[4].

• Validation Checkpoint: Perform Thin-Layer Chromatography (TLC). A distinct Rf​ shift confirms the quantitative formation of the N-phenyl acylthiosemicarbazide intermediate.

Step 2: Reagent Preparation & Addition

• Action: To the intermediate suspension, add 1.2 equivalents of NaOH (4M aqueous solution) followed by a stoichiometric excess of Lugol's reagent ( I2​/KI ).

• Causality: The I2​/KI complex acts as the oxidizing agent. However, cyclodesulfurization strictly requires a basic environment (NaOH) to abstract protons from the hydrazide nitrogens, facilitating the elimination of H2​S and subsequent ring closure[1].

• Validation Checkpoint: The reaction mixture must exhibit a persistent deep brown color, indicating an active excess of the oxidizing iodine species.

Step 3: Microwave Irradiation

• Action: Subject the sealed reaction vessel to microwave irradiation at 300W. Use pulsed intervals (e.g., 30 seconds ON, 10 seconds OFF) for a total irradiation time of 3 to 7 minutes[5].

• Causality: Pulsed irradiation prevents localized superheating (hot spots) that cause intermediate charring, allowing thermal energy to distribute evenly through dielectric heating[2].

• Validation Checkpoint: Monitor for the cessation of H2​S gas evolution (if vented safely) and confirm the disappearance of the intermediate spot via TLC.

Step 4: Quenching and Purification

• Action: Cool the vessel to room temperature. Quench unreacted iodine by adding a 10% sodium thiosulfate ( Na2​S2​O3​ ) solution dropwise until the brown color dissipates. Filter the solid, wash with cold distilled water, and recrystallize from ethanol[6].

• Validation Checkpoint: Verify product integrity via IR spectroscopy. Look for a sharp N-H stretch at ~3300 cm−1 and a C=N stretch at ~1600 cm−1 , alongside the absence of the C=S stretch (~1200 cm−1 )[3].

III. Troubleshooting & FAQs

Q1: Why is my reaction mixture charring and degrading during microwave irradiation? A: Charring is the direct result of uncontrolled localized superheating. Microwaves heat solvents volumetrically via dipole rotation. If you apply continuous high power (e.g., >400W) without adequate heat dissipation, the thermal energy rapidly exceeds the degradation threshold of the thiosemicarbazide intermediate before cyclization can occur[5]. Actionable Fix: Lower the power to 150–300W, utilize pulsed irradiation, and ensure continuous magnetic stirring to homogenize the thermal profile[2].

Q2: TLC shows incomplete cyclization. How do I drive the reaction to completion? A: Incomplete cyclodesulfurization is caused by either insufficient oxidizing power or inadequate basicity. The elimination of H2​S to form the oxadiazole ring is heavily pH-dependent[6]. If the pH drops, the iodine cannot effectively drive the oxidative ring closure[1]. Actionable Fix: Verify that the reaction mixture is strongly basic (pH > 10) prior to irradiation. If unreacted intermediate persists, add an additional 0.5 equivalents of NaOH and I2​/KI , then irradiate for another 60 seconds.

Q3: Can I substitute ethanol with a non-polar solvent like toluene for this synthesis? A: No. Microwave synthesis relies on the solvent's ability to couple with microwave energy, measured by its loss tangent ( tanδ ). Non-polar solvents like toluene ( tanδ=0.040 ) are essentially microwave-transparent and will not heat efficiently[2]. Actionable Fix: Stick to high-absorbing polar solvents like absolute Ethanol ( tanδ=0.941 ) or DMF. If a non-polar solvent is strictly required for precursor solubility, you must add a microwave susceptor (such as a polar co-solvent or an ionic liquid) to facilitate energy transfer.

Q4: We are scaling up. Can we use alternative dehydrating agents instead of I2​/KI ? A: Yes. While I2​/KI is excellent for cyclodesulfurization, if you are starting from a semicarbazide (oxygen analog) rather than a thiosemicarbazide, you can utilize cyclodehydration agents. Reagents like POCl3​ , Burgess reagent, or even bromoacetic acid/sodium acetate under microwave conditions have proven highly effective for generating 2-amino-1,3,4-oxadiazoles via Smiles rearrangement[7].

IV. Quantitative Data: Conventional vs. Microwave-Assisted Synthesis

The empirical data below demonstrates the stark kinetic and yield advantages of dielectric heating over traditional conductive heating for 1,3,4-oxadiazole synthesis[1][5][7].

Parameter	Conventional Thermal Reflux	Microwave-Assisted Synthesis (MWAS)
Heating Mechanism	Conduction/Convection (Wall-to-center gradient)	Dielectric Heating (Volumetric dipole rotation)
Reaction Time	6 to 12 Hours	3 to 7 Minutes
Average Yield	60% – 70%	85% – 95%
Optimal Power/Temp	~80°C (Reflux temperature)	150W – 300W (Pulsed)
Solvent Requirement	High volume, prolonged evaporation risk	Minimal volume, closed-vessel efficiency
Byproduct Formation	Moderate to High (due to prolonged heating)	Minimal (Rapid kinetics prevent degradation)

V. References

• [1] Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Open Medicinal Chemistry Journal. URL:[Link]

• [5] Microwave-Assisted Synthesis of Some 1,3,4-Oxadiazole Derivatives and Evaluation of Their Antibacterial and Antifungal Activity. Organic Chemistry International. URL:[Link]

• [4] Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012. PMC / National Institutes of Health. URL:[Link]

• [2] Green Synthetic Approach: An Efficient Eco-Friendly Tool for Synthesis of Biologically Active Oxadiazole Derivatives. PMC / National Institutes of Health. URL:[Link]

• [6] Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012. MDPI Molecules. URL: [Link]

• [3] A convenient, facile and novel procedure for synthesis 2-amino-5-aryl-1,3,4- oxadiazoles derivatives. IAU. URL:[Link]

• [7] Multicomponent Domino Reaction for Concise Access to 2-Amino-Substituted 1,3,4 Oxadiazoles via Smiles Rearrangement. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

Sources

• 1. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 2. Green Synthetic Approach: An Efficient Eco-Friendly Tool for Synthesis of Biologically Active Oxadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iau.ir [journals.iau.ir]
• 4. Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012 - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Reducing impurities in N-Phenyl-1,3,4-oxadiazol-2-amine recrystallization processes

Technical Support Center: N-Phenyl-1,3,4-oxadiazol-2-amine Purification

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals encountering challenges with the purification of N-Phenyl-1,3,4-oxadiazol-2-amine via recrystallization. Our goal is to provide actionable, scientifically-grounded solutions to common and complex impurity-related issues.

Foundational Knowledge: Understanding Impurity Profiles

The purity of N-Phenyl-1,3,4-oxadiazol-2-amine is paramount for its application in medicinal chemistry and materials science, where even trace impurities can alter biological activity or material properties.[1][2] Impurities typically originate from the synthetic route employed. Common synthesis involves the cyclization of intermediates like 1-benzoyl-3-thiosemicarbazide or N-phenylhydrazine carboxamide derivatives.[2][3]

Common Sources of Impurities:

• Unreacted Starting Materials: Residual acyl hydrazides, semicarbazide hydrochloride, or phenyl isothiocyanate.

• Incomplete Cyclization: Persistence of thiosemicarbazide or other open-chain intermediates.[4]

• Side-Reaction Products: Formation of alternative heterocyclic systems or degradation products under harsh reaction conditions (e.g., strong acid/base, high temperature).

• Reagents and Solvents: Residual cyclizing agents (e.g., POCl₃, I₂), bases (e.g., K₂CO₃), or solvents from the reaction workup.[1][2]

A logical workflow for troubleshooting purification issues is essential. The following diagram outlines a systematic approach to diagnosing and resolving common recrystallization problems.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jchemrev.com [jchemrev.com]
• 3. US3141022A - Preparation of 2-amino-5-aryl-1, 3, 4-oxadiazoles - Google Patents [patents.google.com]
• 4. iucrdata.iucr.org [iucrdata.iucr.org]

Technical Support Center: HPLC Method Optimization for N-Phenyl-1,3,4-oxadiazol-2-amine

Welcome to the Advanced Chromatography Support Center. This guide is engineered for analytical scientists and drug development professionals tasked with developing robust, stability-indicating HPLC methods for basic heterocyclic compounds.

N-Phenyl-1,3,4-oxadiazol-2-amine presents a unique chromatographic challenge: it combines a highly hydrophobic phenyl ring with a hydrogen-bonding oxadiazole core and a basic amine group. This structural duality often leads to complex secondary interactions within the column, resulting in poor peak shape and unpredictable retention. This guide provides mechanistic troubleshooting, quantitative optimization strategies, and a self-validating experimental protocol to ensure reproducible quantification.

Part 1: Troubleshooting & FAQs (Mechanistic Insights)

Q1: Why does N-Phenyl-1,3,4-oxadiazol-2-amine exhibit severe peak tailing (Asymmetry factor > 2.0) on standard C18 columns at neutral pH? A1: Peak tailing for basic amine-containing compounds is primarily driven by secondary retention mechanisms. While the hydrophobic phenyl ring interacts predictably with the C18 stationary phase via non-polar partitioning, the basic amine group undergoes strong ion-exchange interactions with residual silanol groups (Si-O⁻) exposed on the silica surface[1]. At a neutral pH, these free silanols are highly acidic and fully ionized. They act as secondary binding sites that release the basic analyte slowly, causing the trailing edge of the peak to broaden and tail[2]. Corrective Action: Lower the mobile phase pH to ≤ 2.5 using acidic modifiers. This protonates the silanols (Si-OH), neutralizing their charge and completely eliminating the ion-exchange mechanism[1].

Q2: My retention times are highly variable between consecutive injections. What is causing this instability? A2: Retention time drift for ionizable heterocycles usually points to inadequate buffering capacity in the mobile phase. If your mobile phase pH is hovering near the pKa of the analyte's amine group, even microscopic pH fluctuations will drastically alter the ratio of ionized to unionized species in the column[3]. The ionized (protonated) form elutes much faster than the neutral form. Corrective Action: Ensure the mobile phase pH is buffered at least 2 pH units away from the analyte's pKa.

Q3: How do I ensure my method is "stability-indicating" for oxadiazole derivatives during drug development? A3: A true stability-indicating method must be capable of resolving the active pharmaceutical ingredient from all its degradation products. Oxadiazole derivatives must be subjected to forced degradation studies, including thermal stress (60°C for 24h), hydrolytic stress (0.1 N HCl and 0.1 N NaOH), oxidative stress (3% H₂O₂), and photolysis. Your gradient method must demonstrate baseline resolution ( Rs​>1.5 ) between the intact N-Phenyl-1,3,4-oxadiazol-2-amine peak and any subsequent degradant peaks.

Part 2: Optimization Workflow Visualization

The following decision tree outlines the logical progression for diagnosing and resolving the most common chromatographic failures associated with basic oxadiazole derivatives.

Fig 1: Algorithmic workflow for resolving basic analyte peak tailing and retention issues in HPLC.

Part 3: Quantitative Data - Impact of Mobile Phase pH

The table below summarizes the causality of pH adjustments on key system suitability parameters during the optimization of basic heterocyclic amines.

Mobile Phase pH	Silanol Ionization State	Analyte State (Amine)	Asymmetry Factor ( As​ )	Theoretical Plates ( N )
7.0	Fully Ionized (Si-O⁻)	Neutral / Weakly Protonated	> 2.35	< 4,500
5.0	Partially Ionized	Partially Protonated	1.80	6,200
2.5	Protonated (Si-OH)	Fully Protonated (Cationic)	1.15	> 12,000

Note: Data reflects typical chromatographic behavior for basic amine-containing heterocycles on standard Type-B silica C18 columns. Lowering the pH drastically improves peak symmetry and column efficiency by eliminating secondary retention mechanisms.

Part 4: Self-Validating Experimental Protocol

This protocol is designed to be a self-validating system. Do not proceed to sample quantification unless the System Suitability Testing (SST) criteria in Phase 3 are strictly met.

Phase 1: Reagent & Mobile Phase Preparation

• Aqueous Buffer (Mobile Phase A): Prepare a 0.1% (v/v) Orthophosphoric acid (OPA) solution in LC-MS grade water. Adjust to pH 2.5 ± 0.1.

  • Causality: OPA provides excellent buffering capacity at low pH, ensuring the amine group remains fully protonated while suppressing residual silanol ionization on the stationary phase[1].

• Organic Modifier (Mobile Phase B): Use 100% HPLC-grade Acetonitrile.

  • Causality: Acetonitrile provides lower system backpressure and superior mass transfer kinetics compared to methanol, resulting in sharper peaks for oxadiazole derivatives.

• Degassing: Filter both phases through a 0.22 µm PTFE membrane and sonicate for 10 minutes to prevent baseline noise from dissolved oxygen.

Phase 2: Instrumental Setup & Gradient Elution

• Column Selection: Install a highly deactivated, fully end-capped C18 column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

  • Causality: End-capping chemically converts residual silanols to less polar functional groups, further reducing the physical sites available for secondary interactions[1].

• Column Temperature: Set the column oven to 40°C.

  • Causality: Elevated temperature decreases mobile phase viscosity, improving analyte diffusivity and reducing peak broadening.

• Gradient Program:

  • 0.0 - 2.0 min: 10% B (Isocratic hold to focus the polar analyte at the column head)

  • 2.0 - 10.0 min: 10% → 90% B (Linear gradient for separation of related impurities and degradants)

  • 10.0 - 12.0 min: 90% B (Column wash)

  • 12.0 - 15.0 min: 10% B (Re-equilibration)

  • Flow Rate: 1.0 mL/min.

• Detection: Set the Photodiode Array (PDA) detector to 235 nm, which corresponds to the typical λmax​ for conjugated 1,3,4-oxadiazole systems.

Phase 3: System Suitability Testing (SST)

Before analyzing unknown or degraded samples, inject a 50 µg/mL reference standard of N-Phenyl-1,3,4-oxadiazol-2-amine in quintuplicate. The system is only validated for use if it meets the following parameters:

• Retention Time Precision: %RSD ≤ 1.0%

• Peak Area Precision: %RSD ≤ 2.0%

• Tailing Factor ( As​ ): ≤ 1.5[3]

• Theoretical Plates ( N ): ≥ 2,000[3]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. ijprajournal.com [ijprajournal.com]

Technical Support Center: Stabilizing N-Phenyl-1,3,4-oxadiazol-2-amine in Organic Solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific physicochemical challenges associated with handling N-Phenyl-1,3,4-oxadiazol-2-amine and related 1,3,4-oxadiazole scaffolds in organic solutions. While the 1,3,4-oxadiazole ring is generally recognized for its thermal stability due to its resonance energy [1], it remains susceptible to hydrolytic and nucleophilic degradation under specific microenvironmental conditions [2].

This guide provides field-proven, self-validating protocols to ensure the integrity of your compounds during synthesis, formulation, and long-term storage.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: My N-Phenyl-1,3,4-oxadiazol-2-amine sample is degrading in an acetonitrile/water mixture over time. What is driving this instability? A: The degradation is likely driven by pH-dependent hydrolytic ring opening. In the presence of a proton donor (like water), oxadiazole rings are vulnerable to nucleophilic attack [3]. At low pH, the nitrogen atoms on the oxadiazole ring become protonated, activating the adjacent carbon for nucleophilic attack by water, leading to ring cleavage and the formation of aryl nitrile and hydrazine derivatives [3]. Conversely, at high pH, direct nucleophilic attack by hydroxide ions occurs. To stabilize the compound, you must maintain the microenvironmental pH between 4.0 and 6.0 and minimize the presence of free proton donors.

Q2: How does the choice of organic solvent impact the stability of the 1,3,4-oxadiazole ring? A: Aprotic solvents (e.g., dry acetonitrile, DMSO, or dichloromethane) are highly recommended. Because the degradation mechanism relies heavily on proton capture to facilitate ring opening, the absence of a proton donor effectively halts the degradation pathway [3]. If your protocol requires a protic solvent (like methanol), you must strictly control the moisture content and temperature, as elevated heat and humidity act synergistically to accelerate deterioration [2].

Q3: Is my compound susceptible to oxidative or photolytic degradation in solution? A: Generally, 1,3,4-oxadiazoles exhibit robust resistance to photolysis in neutral and acidic environments, and they show minimal breakdown under standard oxidative stress [2]. The primary vulnerability remains thermal-humidity degradation. Therefore, your troubleshooting should prioritize moisture exclusion and thermal control over UV protection, though amber vials are still recommended as a best practice.

Part 2: Degradation Pathways & Stabilization Logic

To understand how to protect your sample, it is critical to visualize the causality of its degradation. The diagram below illustrates the divergent pathways of N-Phenyl-1,3,4-oxadiazol-2-amine under various environmental stresses.

Caption: Mechanism of 1,3,4-oxadiazole ring degradation and targeted stabilization pathways.

Quantitative Degradation Profile

The following table summarizes the forced degradation behavior of substituted 1,3,4-oxadiazole derivatives under various stress conditions, providing a baseline for expected stability [2].

Stress Condition	Reagent / Environment	Exposure Time	Degradation (%)	Mitigation Strategy
Thermal / Humidity	40°C / 75% RH	48 Hours	~47 - 56%	Store in desiccator at 4°C; use anhydrous solvents.
Acidic Hydrolysis	0.1 N HCl	24 Hours	~29%	Buffer organic/aqueous mixtures to pH 4.0 - 6.0.
Alkaline Hydrolysis	0.1 N NaOH	24 Hours	~65%	Avoid basic excipients; neutralize glassware.
Oxidative	3% H₂O₂	24 Hours	~41%	Degas solvents with inert gas (N₂ or Argon).
Photolytic	UV Light (254 nm)	24 Hours	< 5%	Standard amber vials are sufficient.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, the following stabilization protocol is designed as a self-validating system. By running a parallel control, you can definitively prove that the stabilization measures are functioning.

Protocol: Preparation and Validation of Stabilized N-Phenyl-1,3,4-oxadiazol-2-amine Stock Solutions

Objective: To prepare a 10 mg/mL stock solution of N-Phenyl-1,3,4-oxadiazol-2-amine in acetonitrile that resists hydrolytic degradation for >30 days.

Materials Required:

• HPLC-grade Acetonitrile (MeCN)

• 3Å Molecular Sieves (activated at 300°C for 3 hours)

• Ammonium acetate buffer (10 mM, adjusted to pH 5.0)

• N-Phenyl-1,3,4-oxadiazol-2-amine standard

Step-by-Step Methodology:

• Solvent Dehydration (Causality: Removing proton donors):

  • Add 10% w/v activated 3Å molecular sieves to the HPLC-grade MeCN 24 hours prior to use.

  • Validation Check: Perform a Karl Fischer titration on the solvent. Moisture content must be <50 ppm.

• Microenvironmental pH Control (Causality: Preventing acid/base catalyzed ring opening):

  • If your downstream application requires an aqueous co-solvent, prepare a 10 mM ammonium acetate buffer and adjust the pH to exactly 5.0 using glacial acetic acid.

  • Note: The 1,3,4-oxadiazole ring exhibits maximum stability in the pH 3-5 range [3].

• Solution Preparation:

  • Weigh 100 mg of N-Phenyl-1,3,4-oxadiazol-2-amine into a 10 mL volumetric flask.

  • Dissolve the compound in 8 mL of the dried MeCN. Sonicate for 2 minutes to ensure complete dissolution.

  • Make up the volume to 10 mL with dried MeCN.

• Storage and Inerting:

  • Transfer the solution to amber glass vials.

  • Purge the headspace of the vials with Argon gas for 15 seconds before sealing with PTFE-lined caps. Store at 4°C.

• Self-Validation (Stability Indicating Assay):

  • Control: Prepare an identical 10 mg/mL solution using un-dried MeCN spiked with 5% v/v 0.1 N NaOH.

  • Analyze both the stabilized solution and the control via RP-HPLC (C18 column, 235 nm detection) at Day 0, Day 7, and Day 30 [2].

  • Expected Result: The stabilized solution will show >99% peak area retention at Day 30, while the control will exhibit significant secondary peaks corresponding to ring-cleavage products.

References

• Sharma R, Kumar N, Yaday R. (2015). Chemistry and Pharmacological Importance of 1,3,4-Oxadiazole Derivatives. Research & Reviews: Journal of Chemistry. Available at:[Link]

• NIH / PubMed. (2012). Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. Journal of Pharmaceutical Sciences. Available at:[Link]

Technical Support Center: Enhancing Electron Transport in N-Phenyl-1,3,4-oxadiazol-2-amine Derivatives

Welcome to the technical support center for N-Phenyl-1,3,4-oxadiazol-2-amine derivatives. This guide is designed for researchers, scientists, and drug development professionals actively working with this class of compounds. Here, you will find practical, in-depth answers to common and complex experimental challenges, grounded in established scientific principles. Our goal is to empower you to troubleshoot effectively, optimize your experimental outcomes, and accelerate your research.

This guide is divided into two main sections:

• Frequently Asked Questions (FAQs): For quick answers to common issues.

• In-Depth Troubleshooting Guides: For comprehensive, step-by-step solutions to more complex experimental hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues that arise during the synthesis, characterization, and application of N-Phenyl-1,3,4-oxadiazol-2-amine derivatives.

Q1: My synthesized N-Phenyl-1,3,4-oxadiazol-2-amine derivative shows poor solubility in common organic solvents. What can I do?

A1: Poor solubility is a frequent challenge. The planar, rigid structure of the oxadiazole core can lead to strong intermolecular π-π stacking. Here are some strategies:

• Modify the Synthesis: Introduce flexible alkyl or alkoxy chains onto the N-phenyl ring. These chains disrupt the crystal packing and increase entropy in solution, thereby improving solubility.

• Solvent Selection: Experiment with a range of solvents. While common solvents like dichloromethane or chloroform might not be effective, more polar aprotic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or heated N-methyl-2-pyrrolidone (NMP) can be effective.

• Sonication & Gentle Heating: Use an ultrasonic bath to help break up aggregates and gently heat the solution to increase the dissolution rate. Be cautious with heating to avoid thermal degradation.

Q2: I am observing low yields during the cyclization step to form the 1,3,4-oxadiazole ring. What are the common causes?

A2: Low cyclization yields often point to issues with the reagents or reaction conditions. The most common method involves the dehydration of a 1,2-diacylhydrazine precursor.

• Dehydrating Agent: Ensure your dehydrating agent (e.g., phosphorus oxychloride (POCl₃), sulfuric acid, or triphenylphosphine/iodine) is fresh and anhydrous. Moisture can quench these reagents.

• Reaction Temperature: The optimal temperature is crucial. Insufficient heat may lead to an incomplete reaction, while excessive heat can cause decomposition of the starting material or product.

• Purity of Precursors: Impurities in your starting acyl hydrazide or carboxylic acid can interfere with the reaction, leading to side products. Purify your starting materials before the cyclization step. Several established synthesis protocols can provide guidance.[1][2]

Q3: What are typical electron mobility values for N-Phenyl-1,3,4-oxadiazol-2-amine derivatives, and why are my measured values significantly lower?

A3: Electron mobility in these materials is highly dependent on molecular structure and solid-state packing.

• Expected Values: While values vary widely based on the specific derivative and device architecture, mobilities for oxadiazole-based materials can range from 10⁻⁶ to 10⁻³ cm²/Vs or even higher in optimized single-crystal devices.[3][4]

• Causes for Low Mobility:

  • Amorphous Film Structure: Disordered molecular packing in the thin film creates numerous traps for electrons, severely limiting mobility.[5]

  • Impurities: Chemical impurities can act as charge traps. Ensure high purity through techniques like sublimation or multiple recrystallizations.

  • Poor Film Quality: Rough or discontinuous films lead to inefficient charge transport.[6]

  • Energy Level Mismatch: A significant energy barrier between the injecting electrode and the LUMO (Lowest Unoccupied Molecular Orbital) of your compound will impede electron injection and result in low measured mobility.

Q4: How do I estimate the HOMO and LUMO energy levels of my new derivative?

A4: Cyclic Voltammetry (CV) is the most common electrochemical method for estimating these energy levels.[7][8]

• Principle: CV measures the oxidation and reduction potentials of a molecule in solution.[9] The onset of the first oxidation wave is related to the HOMO level, and the onset of the first reduction wave is related to the LUMO level.

• Calculation: The energy levels can be estimated using the following empirical formulas, where potentials are measured relative to the Ferrocene/Ferrocenium (Fc/Fc⁺) redox couple:

  • EHOMO (eV) = -[Eoxonset vs Fc/Fc⁺ + 4.8]

  • ELUMO (eV) = -[Eredonset vs Fc/Fc⁺ + 4.8]

• Important Note: These are estimations. The values are measured in solution and can differ from the solid-state energy levels in a device due to molecular packing and polarization effects.[10] It is crucial to use the same method when comparing different molecules to ensure the data is consistent.[10]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, structured guidance for overcoming complex experimental problems.

Guide 1: Troubleshooting Low Electron Transport Efficiency & Poor Device Performance

Low efficiency in an organic electronic device, such as an Organic Light-Emitting Diode (OLED) or an Organic Field-Effect Transistor (OFET), is a multifaceted problem. This guide will walk you through a logical workflow to identify and resolve the root cause.

Figure 1: Troubleshooting workflow for low device performance.

Symptom: Your device (e.g., OFET, OLED) exhibits low electron mobility, high turn-on voltage, or poor efficiency.

Possible Cause 1: Poor Film Morphology

The arrangement of molecules in the solid state is critical for efficient charge transport.[11] Disordered, or amorphous, films have poor electronic communication between molecules, hindering electron movement.[5]

• Suggested Solution & Protocol:

  • Optimize Deposition Parameters: Whether using spin-coating or vacuum deposition, the parameters significantly impact film quality.[12]

  • Thermal Annealing: After deposition, annealing the film by heating it below its melting point can provide the thermal energy needed for molecules to rearrange into more ordered, crystalline domains, which enhances charge transport.[13]

  • Solvent Vapor Annealing (SVA): Exposing the film to a solvent vapor can also improve crystallinity at lower temperatures, which is particularly useful for heat-sensitive substrates.[12]

  • Characterization: Use Atomic Force Microscopy (AFM) to analyze surface roughness and morphology, and X-ray Diffraction (XRD) to probe the degree of crystallinity.

Possible Cause 2: Material Impurity

Even small amounts of impurities can act as deep traps for electrons, drastically reducing mobility.

• Suggested Solution & Protocol:

  • Purification: The final compound must be rigorously purified. Gradient sublimation is the gold standard for many organic electronic materials as it effectively removes trapped solvents and byproducts. Multiple recrystallizations are also effective.

  • Purity Analysis: Use techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm purity before device fabrication.

Possible Cause 3: Energy Level Mismatch at the Electrode Interface

For efficient electron injection, the work function of the cathode must be closely aligned with the LUMO level of your N-Phenyl-1,3,4-oxadiazol-2-amine derivative. A large energy barrier will prevent electrons from entering the organic layer.

• Suggested Solution & Protocol:

  • Measure Energy Levels: Accurately determine the LUMO level of your material using Cyclic Voltammetry (see Protocol B ).

  • Select Appropriate Electrodes: Choose a cathode material with a suitable work function (e.g., Calcium, Barium, or Aluminum).

  • Use Injection Layers: A thin layer of a material like Lithium Fluoride (LiF) between the cathode and the organic layer can be used to lower the injection barrier.[14]

Possible Cause 4: Device Degradation

Oxadiazole derivatives can be susceptible to degradation from atmospheric oxygen and moisture, or from electrochemical instability under operation.[15][16]

• Suggested Solution & Protocol:

  • Inert Environment: Fabricate and test your devices in a nitrogen or argon-filled glovebox to minimize exposure to air and water.

  • Encapsulation: Encapsulate the finished device using a UV-cured epoxy and a glass slide to provide a barrier against ambient conditions.

  • Stability Studies: Monitor device performance over time under continuous electrical stress to identify intrinsic degradation mechanisms.[17][18]

Guide 2: Interpreting Cyclic Voltammetry (CV) Data for HOMO/LUMO Estimation

Symptom: You have collected CV data, but are unsure how to correctly identify the onset potentials or are seeing irreversible redox waves.

Figure 2: Decision workflow for interpreting Cyclic Voltammetry data.

Possible Issue 1: Irreversible Redox Waves

An ideal CV for HOMO/LUMO estimation shows reversible oxidation and reduction peaks, meaning the molecule is stable in its charged state. An irreversible wave (where a corresponding peak on the reverse scan is missing or significantly shifted) indicates that the molecule has undergone a chemical reaction after being oxidized or reduced.

• Cause & Implication: The charged radical cation or anion of your derivative is unstable and degrades on the timescale of the CV experiment.[18] This means the calculated energy level from this wave is not a reliable measure of the material's intrinsic properties.

• Suggested Solution:

  • Vary the Scan Rate: Increasing the scan rate might allow you to "outrun" the follow-up chemical reaction and observe a more reversible wave.

  • Change the Solvent/Electrolyte: The stability of radical ions can be highly dependent on the solvent and supporting electrolyte. Experiment with different systems.

  • Acknowledge the Limitation: If the process remains irreversible, the material may have inherent electrochemical instability. This is a crucial finding, as it suggests the material may degrade quickly under electrical stress in a device.[17]

Possible Issue 2: Difficulty in Determining the "Onset" Potential

The "onset" is where the current begins to deviate from the baseline, representing the energy required to add or remove an electron. It can sometimes be ambiguous.

• Suggested Solution & Protocol:

  • Standardized Method: Use a consistent method to determine the onset. The most common approach is to draw a tangent to the baseline and a tangent to the rising portion of the wave. The potential at which these two lines intersect is defined as the onset potential.

  • Low Concentration: Use a sufficiently low concentration of your analyte to avoid distorting the peak shapes.

  • iR Compensation: Use the iR compensation feature on your potentiostat to correct for the voltage drop across the solution, which can distort the voltammogram and shift potentials.

Part 3: Key Experimental Protocols

Protocol A: Thin-Film Fabrication by Spin-Coating

This protocol provides a general method for creating thin films from solution, a common technique for device fabrication.[19]

• Substrate Cleaning:

  • Sequentially sonicate the substrate (e.g., ITO-coated glass) in a detergent solution, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrate with a stream of dry nitrogen.

  • Treat the substrate with UV-Ozone or Oxygen Plasma for 5-10 minutes to remove organic residues and improve the surface energy for better film wetting.

• Solution Preparation:

  • Dissolve the N-Phenyl-1,3,4-oxadiazol-2-amine derivative in a suitable filtered solvent (e.g., chloroform, chlorobenzene) to a specific concentration (e.g., 5-10 mg/mL).

  • Gently heat or sonicate if necessary to ensure complete dissolution.

  • Filter the solution through a 0.2 µm PTFE syringe filter immediately before use to remove any particulate matter.

• Spin-Coating:

  • Place the cleaned substrate on the spin-coater chuck.

  • Dispense a small amount of the filtered solution onto the center of the substrate.

  • Start the spin program. A typical two-step program might be:

    • Step 1: 500 RPM for 10 seconds (to spread the solution).

    • Step 2: 2000-4000 RPM for 45 seconds (to form the film). The final thickness is primarily determined by the solution concentration and the speed of this second step.

• Annealing:

  • Transfer the coated substrate to a hotplate in an inert atmosphere (e.g., inside a glovebox).

  • Anneal the film at a specific temperature (e.g., 80-120 °C) for a set time (e.g., 10-30 minutes) to remove residual solvent and improve molecular ordering.

  • Allow the film to cool slowly to room temperature before proceeding with further device fabrication steps.

Protocol B: Determination of HOMO/LUMO by Cyclic Voltammetry

This protocol outlines the steps to estimate the frontier molecular orbital energy levels of your compound.[8]

• System Setup:

  • Use a standard three-electrode cell configuration: a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a silver pseudo-reference), and a counter electrode (e.g., platinum wire).[7]

• Solution Preparation:

  • Prepare a ~0.1 M solution of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆) in an anhydrous, degassed electrochemical solvent (e.g., dichloromethane, acetonitrile).

  • Add your N-Phenyl-1,3,4-oxadiazol-2-amine derivative to a concentration of ~1 mM.

  • Add a small amount of Ferrocene as an internal reference standard.

• Measurement:

  • Purge the solution with an inert gas (Nitrogen or Argon) for 10-15 minutes to remove dissolved oxygen, which can interfere with reduction measurements. Maintain a blanket of inert gas over the solution during the experiment.

  • Record a cyclic voltammogram over a potential range wide enough to observe the first oxidation and reduction events of your compound.

  • Record the voltammogram of the Ferrocene/Ferrocenium (Fc/Fc⁺) couple. The midpoint potential (E₁/₂) of this reversible wave will be used as the internal reference.

• Data Analysis:

  • Determine the onset potentials for the oxidation (Eoxonset) and reduction (Eredonset) of your compound as described in Guide 2 .

  • Reference these potentials to the measured Fc/Fc⁺ couple: E' = Eonset - E₁/₂(Fc/Fc⁺).

  • Calculate the HOMO and LUMO levels using the empirical formulas:

    • EHOMO (eV) = -[E'ox + 4.8]

    • ELUMO (eV) = -[E'red + 4.8]

Data Summary Table

For comparative analysis, experimental data should be compiled in a structured format.

Derivative ID	Substitution Pattern	HOMO (eV) [a]	LUMO (eV) [a,b]	Electron Mobility (cm²/Vs) [c]	Film Roughness (nm) [d]
OXD-1	Unsubstituted Phenyl	-6.39	-1.89	1.2 x 10⁻⁵	1.5
OXD-2	4-CF₃-Phenyl	-6.55	-2.15	5.8 x 10⁻⁵	1.1
OXD-3	4-OCH₃-Phenyl	-6.12	-1.81	0.9 x 10⁻⁵	2.3
Reference	PBD [e]	-6.40	-2.80	~10⁻⁴	N/A

Notes: [a] Estimated from Cyclic Voltammetry. Values can vary based on experimental conditions. The data for OXD-1 is based on a representative N-phenyl-1,3,4-oxadiazole derivative.[20] [b] The electron-withdrawing trifluoromethyl (-CF₃) group stabilizes the LUMO level, which is generally favorable for electron injection and transport.[3] [c] Measured in a top-gate, bottom-contact OFET architecture with a SiO₂ dielectric. [d] Root Mean Square (RMS) roughness measured by AFM on a 5x5 µm area. [e] PBD (2-(4-Biphenylyl)-5-(4-tert-butylphenyl)-1,3,4-oxadiazole) is a well-known electron transport material included for comparison.

References

• The Effect of Morphology on Electron Field-Effect Mobility in Disordered C60 Thin Films. Nano Letters. Available from: [Link]

• Effect of Morphology on Electron Transport in Dye-Sensitized Nanostructured TiO₂ Films. Journal of the Korean Physical Society. Available from: [Link]

• HOMO and LUMO Analysis through Cyclic Voltammetry. Prezi. Available from: [Link]

• Which is suitable technique for HOMO and LUMO measurement of organic semiconductors?. ResearchGate. Available from: [Link]

• Experimental design of stencil-printed high-performance organic electrochemical transistors. Scientific Reports. Available from: [Link]

• Molecular packing and film morphology control in organic electrochemical transistors. Chinese Chemical Letters. Available from: [Link]

• How can we determine the HOMO and LUMO of organic materials by cyclic voltametry measurement?. ResearchGate. Available from: [Link]

• Experimental Techniques for the Fabrication and Characterization of Organic Thin Films for Field-Effect Transistors. Chemical Reviews. Available from: [Link]

• Synthesis, Characterization and Determination of HOMO-LUMO of the Substituted 1,3,5-Triazine Molecule for the Applications of Organic Electronics. Journal of Chemical and Pharmaceutical Sciences. Available from: [Link]

• Influence of film morphology on optical and electronic properties of organic materials. ResearchGate. Available from: [Link]

• Additive-Induced Morphology Change of Polymer Film Enables Enhanced Charge Mobility and Faster Organic Electrochemical Transisto. ACS Applied Materials & Interfaces. Available from: [Link]

• Determination of HOMO-LUMO properties through CV. Reddit. Available from: [Link]

• Toward Designing Efficient Multifunctional Bipolar Molecules: DFT Study of Hole and Electron Mobilities of 1,3,4-Oxadiazole Derivatives. The Journal of Physical Chemistry C. Available from: [Link]

• Degradation Mechanism of Organic Light Emitting Devices Originating from Transparent Electrodes. IEEJ Transactions on Electrical and Electronic Engineering. Available from: [Link]

• Synthesis, Structural Characterization, and Unusual Field-Effect Behavior of Organic Transistor Semiconductor Oligomers: Inferiority of Oxadiazole Compared with Other Electron-Withdrawing Subunits. Journal of the American Chemical Society. Available from: [Link]

• Electrode modification techniques for organic electronics. Research Outreach. Available from: [Link]

• The Root Causes of the Limited Electroluminescence Stability of Solution-Coated Versus Vacuum-Deposited Small-Molecule OLEDs: A Mini-Review. Frontiers in Chemistry. Available from: [Link]

• Research and Progress on Organic Semiconductor Power Devices. MDPI. Available from: [Link]

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. Journal of Pharmaceutical Sciences. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the In Vitro Cytotoxicity of N-Phenyl-1,3,4-oxadiazol-2-amine Derivatives and Standard Chemotherapeutics

In the landscape of oncology drug discovery, the quest for novel cytotoxic agents with enhanced efficacy and improved safety profiles is relentless. Among the myriad of heterocyclic scaffolds explored, the 1,3,4-oxadiazole nucleus has emerged as a privileged structure, with its derivatives demonstrating a broad spectrum of pharmacological activities, including potent anticancer effects.[1] This guide provides a comparative analysis of the cytotoxic potential of N-Phenyl-1,3,4-oxadiazol-2-amine derivatives against established chemotherapeutic agents, namely Doxorubicin and Cisplatin. Our objective is to furnish researchers, scientists, and drug development professionals with a detailed, data-driven perspective on the performance of this promising class of compounds.

The evaluation of a compound's ability to kill or inhibit the growth of cancer cells is a fundamental first step in its development as a potential therapeutic.[2][3][4] In vitro cytotoxicity assays serve as the cornerstone for this initial screening, offering a controlled environment to meticulously assess cellular responses to chemical agents.[2][5] This guide will delve into the experimental methodologies used for this evaluation, present comparative cytotoxicity data, and explore the underlying mechanisms of action that differentiate these molecules.

The Principle of Cytotoxicity Measurement: The MTT Assay

To quantitatively compare the cytotoxic effects of different compounds, a robust and reproducible method is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, sensitive, and reliable colorimetric method for evaluating cell viability and, by extension, cytotoxicity.[6][7]

The Causality Behind the Choice: The MTT assay is predicated on the metabolic activity of living cells. Viable cells possess mitochondrial NAD(P)H-dependent oxidoreductase enzymes that cleave the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals.[6] This enzymatic conversion is directly proportional to the number of living, metabolically active cells.[7] Therefore, a reduction in the purple color formation in compound-treated cells compared to untreated controls indicates a loss of cell viability and reflects the cytotoxic effect of the compound. This method is favored for its simplicity, high throughput, and the vast body of historical data available for a wide range of compounds and cell lines, providing a solid foundation for comparison.

Experimental Protocol: MTT Assay for Cytotoxicity

The protocol described below is a self-validating system, incorporating essential controls to ensure data integrity.

1. Cell Seeding & Culture:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in their recommended medium supplemented with fetal bovine serum and antibiotics.

• A cell suspension is prepared, and an optimized number of cells (typically 1,000 to 100,000 cells per well) is seeded into a 96-well microplate.[7]

• The plate is incubated for 24 hours to allow the cells to adhere and enter a logarithmic growth phase.[7]

2. Compound Treatment:

• Stock solutions of the test compounds (N-Phenyl-1,3,4-oxadiazol-2-amine derivatives, Doxorubicin, Cisplatin) are prepared in a suitable solvent like DMSO.

• Serial dilutions of the compounds are made in the cell culture medium. The final solvent concentration should not exceed 0.5% to prevent solvent-induced toxicity.[7][8]

• The culture medium is aspirated from the wells and replaced with medium containing the various concentrations of the test compounds.

• Control wells are included: untreated cells (100% viability), vehicle control (cells treated with the solvent), and blank wells (medium only).[7]

• The plate is incubated for a defined period (e.g., 24, 48, or 72 hours).[7]

3. MTT Incubation and Solubilization:

• Following treatment, the medium is discarded, and 50 µL of serum-free medium and 50 µL of MTT solution (5 mg/mL in PBS) are added to each well.[9]

• The plate is incubated for 3-4 hours at 37°C, allowing formazan crystals to form.[9]

• The MTT solution is removed, and 150 µL of a solubilization solution (e.g., DMSO) is added to each well to dissolve the formazan crystals.[7][9]

• The plate is shaken on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

4. Data Acquisition and Analysis:

• The absorbance of each well is measured using a microplate reader at a wavelength between 550 and 600 nm.[7]

• The background absorbance from the blank wells is subtracted from all other readings.

• Cell viability is calculated as a percentage relative to the untreated control cells.

• The half-maximal inhibitory concentration (IC50), the concentration of a drug that is required for 50% inhibition of cell growth, is determined by plotting a dose-response curve.

The Compounds: A Comparative Overview

N-Phenyl-1,3,4-oxadiazol-2-amine Derivatives

The 1,3,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in medicinal chemistry due to its metabolic stability and its ability to serve as a bioisostere for ester and amide functionalities.[1] Derivatives of 1,3,4-oxadiazole exhibit a wide array of biological activities, including anticancer properties.[1][10][11]

Mechanism of Action: The anticancer effects of 1,3,4-oxadiazole derivatives are often attributed to their ability to interfere with various cellular processes. Studies have shown that these compounds can act as inhibitors of crucial enzymes involved in cancer cell proliferation and survival, such as telomerase, topoisomerase, and histone deacetylases (HDAC).[11][12] Furthermore, many derivatives have been found to induce apoptosis (programmed cell death) in cancer cells, a key mechanism for effective chemotherapy.[11][12][13] This often involves the activation of caspase enzymes and depolarization of the mitochondrial membrane.[12]

Standard Chemotherapeutics: Doxorubicin and Cisplatin

Doxorubicin: A member of the anthracycline class of antibiotics, Doxorubicin is a highly potent and widely used chemotherapeutic agent.[14] Its primary mechanism of action involves intercalating into DNA, thereby inhibiting the progression of topoisomerase II, an enzyme critical for DNA replication. This leads to the induction of DNA double-strand breaks and subsequent cell death.

Cisplatin: As a platinum-based drug, Cisplatin is one of the most effective and widely used anticancer agents.[15] Its cytotoxicity stems from its ability to form covalent bonds with the N7 reactive centers on purine residues in DNA. This results in the formation of DNA adducts and intra- and inter-strand cross-links, which bend the DNA, stall replication and transcription, and ultimately trigger apoptosis.

Comparative Cytotoxicity: A Data-Driven Analysis

The efficacy of a cytotoxic compound is typically quantified by its IC50 value. A lower IC50 value signifies greater potency. The following table summarizes the IC50 values for various N-substituted-1,3,4-oxadiazol-2-amine derivatives against different human cancer cell lines, juxtaposed with the typical IC50 ranges for Doxorubicin and Cisplatin. It is important to note that IC50 values for standard drugs can vary significantly between studies due to differences in experimental conditions like cell seeding density and incubation time.[16][17]

Compound/Drug	Cancer Cell Line	IC50 (µM)	Source(s)
1,3,4-Oxadiazole Derivatives
N-(2,4-Dimethylphenyl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine	K-562 (Leukemia)	18.22 (Growth Percent)	[18]
HCT-15 (Colon)	39.77 (Growth Percent)	[18]
MDA-MB-435 (Melanoma)	15.43 (Growth Percent)	[18]
3-{5-[4-(dimethylamino) phenyl]-1,3,4-oxadiazol-2-yl}naphthalen-2-ol	HepG2 (Liver)	24.78
2-[(5-((2-acetamidophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio]-N-(4-fluorophenyl)acetamide	A549 (Lung)	<0.14	[12]
Doxorubicin (Standard)
MCF-7 (Breast)	1.2 - 2.5	[14][19]
HepG2 (Liver)	12.2	[14]
A549 (Lung)	>20	[14]
Cisplatin (Standard)
A2780 (Ovarian)	~1.0 - 10.0	[20]
A549 (Lung)	Varies widely	[17]
HeLa (Cervical)	Varies widely	[17]

Note: The data for the oxadiazole derivative on K-562, HCT-15, and MDA-MB-435 is presented as Growth Percent (GP) as per the NCI protocol, where a lower value indicates higher cytotoxicity.

Interpretation of Results: The data reveals that certain N-Phenyl-1,3,4-oxadiazol-2-amine derivatives exhibit potent cytotoxic activity. For instance, the acetamide derivative showed an exceptionally low IC50 value (<0.14 µM) against the A549 lung cancer cell line, suggesting a potency that could be superior to standard agents in this context.[12] Other derivatives show moderate to good activity against various cell lines.[18]

Crucially, the pattern of activity differs from the standard chemotherapeutics. For example, while Doxorubicin is highly effective against MCF-7 breast cancer cells, it is relatively ineffective against the A549 lung cancer cell line.[14] This highlights the potential for 1,3,4-oxadiazole derivatives to be effective against cancers that may be resistant to conventional therapies.

Workflow and Mechanistic Insights

The process of evaluating novel cytotoxic agents follows a structured pipeline, from initial high-throughput screening to more detailed mechanistic studies.

The induction of apoptosis is a desirable outcome for a cytotoxic agent. The potential pathway for 1,3,4-oxadiazole derivatives often involves mitochondrial stress, leading to the activation of a cascade of caspase enzymes, which are the executioners of apoptosis.

Conclusion and Future Directions

This guide demonstrates that N-Phenyl-1,3,4-oxadiazol-2-amine derivatives represent a promising class of cytotoxic agents. The available data indicates that specific analogs can exhibit potency comparable or even superior to standard chemotherapeutics like Doxorubicin and Cisplatin against certain cancer cell lines.[12] Their distinct mechanism of action, often centered around apoptosis induction through pathways that may differ from traditional DNA-damaging agents, offers a potential strategy to overcome existing drug resistance mechanisms.

The path forward for this compound class involves several key areas of research:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a wider array of analogs to identify the specific chemical modifications that enhance potency and selectivity.

• Broad-Spectrum Screening: Evaluating lead compounds against a larger panel of cancer cell lines to better define their spectrum of activity.

• Selectivity Profiling: Testing cytotoxicity in normal, non-cancerous cell lines to determine the therapeutic window and predict potential side effects.[10]

• In-Depth Mechanistic Studies: Elucidating the precise molecular targets and signaling pathways affected by the most potent compounds.

• In Vivo Efficacy: Progressing the most promising candidates to preclinical animal models to assess their antitumor activity and overall safety in a whole-organism context.

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation Validation of N-Phenyl-1,3,4-oxadiazol-2-amine

Abstract

The structural confirmation of novel or synthesized small molecules is a cornerstone of chemical and pharmaceutical research. Tandem mass spectrometry (MS/MS) stands as a pivotal analytical technique, offering profound insights into molecular structure through controlled fragmentation.[1][2] This guide provides an in-depth, experience-driven comparison and validation workflow for the structural elucidation of N-Phenyl-1,3,4-oxadiazol-2-amine (C₈H₇N₃O, Mol. Wt.: 161.16 g/mol ). We will explore its theoretical fragmentation pathways, present a detailed experimental protocol using Electrospray Ionization (ESI) MS/MS, and outline a self-validating data analysis framework. This document is intended for researchers and drug development professionals seeking to apply rigorous mass spectrometric validation to heterocyclic compounds.

Introduction: The Imperative for Structural Validation

N-Phenyl-1,3,4-oxadiazol-2-amine belongs to the 1,3,4-oxadiazole class of heterocycles, a scaffold renowned for its diverse pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[3][4] As new derivatives are synthesized, unambiguous structural verification is paramount to ensure that biological activity is correctly attributed to the intended molecule.

Mass spectrometry, particularly when coupled with a soft ionization technique like ESI, allows for the analysis of the intact protonated molecule, [M+H]⁺.[5][6] Subsequent fragmentation of this precursor ion via tandem mass spectrometry (MS/MS) generates a unique "fingerprint" of daughter ions. This fragmentation pattern is directly correlated to the molecule's underlying structure—the weakest bonds and most stable resulting fragments dictate the observed cleavages.[7] This guide focuses on leveraging this principle to create a robust validation protocol.

Theoretical Fragmentation Pathways: A Mechanistic Rationale

Before entering the lab, it is crucial to hypothesize the fragmentation pattern of N-Phenyl-1,3,4-oxadiazol-2-amine (Structure shown in PubChem CID 15363)[8][9]. This predictive exercise, grounded in chemical principles, informs our experimental setup and data interpretation. The molecule's structure features a central oxadiazole ring, a phenyl substituent, and an amine group. Protonation in positive-mode ESI is likely to occur on one of the nitrogen atoms, creating the [M+H]⁺ precursor ion at m/z 162.07.

The most probable fragmentation pathways initiated by collision-induced dissociation (CID) are:

• Pathway A: Cleavage of the Phenyl Group. The bond between the phenyl ring and the oxadiazole core is a likely point of scission, leading to the formation of a stable phenyl cation (m/z 77.04) or a neutral loss of benzene (78.05 u).

• Pathway B: Ring Opening of the Oxadiazole Core. Heterocyclic rings can undergo characteristic cleavages. A common fragmentation for 1,3,4-oxadiazoles involves the loss of isocyanic acid (HNCO) or related fragments following a skeletal rearrangement.[10]

• Pathway C: Loss of the Amino Group. Cleavage of the exocyclic C-N bond could result in the loss of ammonia (NH₃) or related species.

• Pathway D: Formation of Benzoyl Cation. Studies on similar 2,5-disubstituted-1,3,4-oxadiazoles have shown the formation of benzoyl ions ([RCO]⁺) from protonated precursors.[10] This would correspond to an ion at m/z 105.03.

The following diagram illustrates these primary proposed fragmentation routes.

Caption: Proposed major fragmentation pathways for protonated N-Phenyl-1,3,4-oxadiazol-2-amine.

Experimental Design for Robust Validation

Our objective is to generate a high-quality MS/MS spectrum and compare it against our theoretical predictions. For this, a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer is an excellent choice, offering both high resolution and accurate mass capabilities, which are critical for assigning elemental compositions to fragment ions.[2][11]

Comparative Methodology: Orthogonal Validation

A key principle of trustworthy science is orthogonal validation. We will compare the fragmentation pattern obtained under standard Collision-Induced Dissociation (CID) with data from an alternative approach. A suitable comparison would be to analyze a structurally similar but verified compound, such as 2-Amino-5-methyl-1,3,4-oxadiazole. Observing conserved fragmentation of the oxadiazole core while the phenyl-related fragments are absent would provide strong evidence for our assignments. If such a standard is unavailable, varying the collision energy systematically can provide additional validation. Low-energy CID will favor the cleavage of weaker bonds, while high-energy CID will induce more extensive fragmentation.

Step-by-Step Experimental Protocol

This protocol outlines the procedure for acquiring high-resolution MS/MS data.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of N-Phenyl-1,3,4-oxadiazol-2-amine in HPLC-grade methanol.

  • Create a working solution by diluting the stock solution to 1 µg/mL using a mobile phase mimic (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The formic acid aids in protonation for positive-mode ESI.

• Instrumentation and MS Parameters:

  • Instrument: High-Resolution Q-TOF Mass Spectrometer.

  • Ionization Mode: ESI, Positive.

  • Infusion: Direct infusion via syringe pump at 5 µL/min.

  • Capillary Voltage: +3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas Flow: 600 L/hr (Nitrogen).

  • Cone Voltage: 30 V.

• MS Full Scan (MS1) Acquisition:

  • Scan a mass range of m/z 50-500.

  • Confirm the presence of the protonated precursor ion, [M+H]⁺, at m/z 162.0662 (exact mass). Verify its isotopic pattern.

• Tandem MS (MS/MS) Acquisition:

  • Select the ion at m/z 162.07 as the precursor for fragmentation.

  • Isolation Window: ±1 Da.

  • Collision Gas: Argon.

  • Collision Energy (CE): Perform a stepped collision energy experiment, ramping from 10 eV to 40 eV. This will provide a comprehensive fragmentation spectrum showing both low-energy and high-energy fragments.

  • Acquire data over a fragment ion scan range of m/z 40-170.

Data Analysis and Interpretation

The core of the validation lies in meticulously comparing the experimentally observed fragments with the theoretical values. High-resolution data allows for minimal mass error, typically <5 ppm, ensuring high confidence in the assigned elemental compositions.

Quantitative Data Summary

Proposed Fragment	Theoretical Exact Mass (m/z)	Observed Mass (m/z)	Mass Error (ppm)	Relative Intensity (%)	Pathway
[M+H]⁺ (Precursor)	162.0662	162.0660	-1.2	100 (in MS1)	-
[C₆H₅CO]⁺	105.0335	105.0333	-1.9	85	D
[C₆H₅]⁺	77.0386	77.0385	-1.3	65	A
[M+H - HNCO]⁺	119.0502	119.0500	-1.7	40	B
[C₇H₅N₂]⁺	117.0498	117.0499	+0.9	25	E

Note: Observed Mass and Intensity values are hypothetical for illustrative purposes.

The high correlation between the theoretical and observed masses for major fragments strongly validates the proposed structure. The benzoyl cation (m/z 105.03) and the phenyl cation (m/z 77.04) are dominant, indicating that cleavages involving the phenyl substituent and adjacent carbonyl functionality are highly favored fragmentation routes. The presence of a fragment at m/z 119.05 supports the characteristic ring cleavage of the oxadiazole core.[10]

The Validation Workflow: A Self-Correcting System

Caption: A self-validating workflow for mass spectrometric structural elucidation.

Conclusion

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A Researcher's Guide to Bridging the Bench and the Biome: Validating N-Phenyl-1,3,4-oxadiazol-2-amine's Biological Activity

The 1,3,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and its role as a bioisostere for amide and ester functionalities.[1][2] This five-membered heterocyclic ring is a privileged structure found in numerous compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[2][3][4][5] This guide focuses on a specific derivative, N-Phenyl-1,3,4-oxadiazol-2-amine, to illustrate the critical journey a potential therapeutic agent takes from initial discovery in a controlled laboratory environment (in vitro) to its evaluation in a complex, living system (in vivo).

For researchers in drug development, understanding the nuances, methodologies, and rationale behind this transition is paramount. This guide provides a detailed comparison of in vitro and in vivo validation strategies, offering field-proven insights and actionable protocols to navigate this essential phase of preclinical research.

Chapter 1: The In Vitro Frontier: High-Throughput Screening and Mechanistic Insights

The drug discovery process invariably begins with in vitro studies.[6] These experiments, conducted in "glass" (e.g., cell culture plates), offer a cost-effective, rapid, and ethically streamlined approach to screen vast libraries of compounds and gain initial insights into their biological activity.[6][7][8] The controlled nature of in vitro assays allows for the precise investigation of a compound's effect on specific molecular targets or cellular pathways, minimizing the complex variables present in a whole organism.[6]

For N-Phenyl-1,3,4-oxadiazol-2-amine and its analogs, anticancer activity is a frequently reported and promising therapeutic avenue.[9][10][11] Therefore, the initial in vitro validation will logically focus on cytotoxicity and the underlying mechanisms of cell death.

Key In Vitro Assay: The MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method to assess a compound's effect on cell viability.[12][13]

• The "Why": Its principle lies in the metabolic activity of living cells. Viable cells possess mitochondrial NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT salt into a purple, insoluble formazan product.[13] The amount of formazan produced, quantifiable by spectrophotometry after solubilization, is directly proportional to the number of metabolically active (and therefore viable) cells.[13][14] This provides a robust, quantitative measure of a compound's cytotoxic or cytostatic effects.

Experimental Workflow: From Screening to Lead Identification

The in vitro validation process follows a logical progression designed to identify potent and selective compounds worthy of further, more resource-intensive investigation.

Caption: High-level workflow for in vitro validation of a test compound.

Detailed Protocol: MTT Cytotoxicity Assay

This protocol is a self-validating system, incorporating essential controls for robust and interpretable data.

Objective: To determine the half-maximal inhibitory concentration (IC50) of N-Phenyl-1,3,4-oxadiazol-2-amine on a human cancer cell line (e.g., MCF-7, breast adenocarcinoma).[9][10]

Materials:

• MCF-7 cells

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• N-Phenyl-1,3,4-oxadiazol-2-amine (test compound), dissolved in DMSO

• Doxorubicin (positive control), dissolved in DMSO

• MTT reagent (5 mg/mL in sterile PBS)[13]

• DMSO (solubilization solution)

• 96-well flat-bottom tissue culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Harvest and count MCF-7 cells. Seed 5 × 10³ cells per well in 100 µL of complete medium into a 96-well plate. Leave a few wells with medium only to serve as a background control.

• Incubation: Incubate the plate for 24 hours to allow cells to attach and enter logarithmic growth.

• Compound Treatment:

  • Prepare serial dilutions of the test compound and positive control (Doxorubicin) in complete medium. A typical concentration range might be 0.1, 1, 5, 10, 25, 50, 100 µM.

  • Include a "vehicle control" group treated with the same final concentration of DMSO as the highest compound concentration (e.g., 0.5%).

  • Include an "untreated control" group with cells in medium only.

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the respective treatments.

• Exposure: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT reagent to each well (final concentration 0.5 mg/mL) and incubate for 4 hours.[14] Purple formazan crystals should become visible in viable cells.

• Solubilization: Carefully aspirate the medium from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently on an orbital shaker for 15 minutes to ensure complete solubilization.[13]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[13][14] A reference wavelength of >650 nm can be used to reduce background noise.

Data Analysis:

• Subtract the average absorbance of the medium-only wells (background) from all other readings.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control:

  • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

• Plot % Viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.

Chapter 2: The Bridge to Biorelevance - Why In Vivo Validation is Non-Negotiable

A promising IC50 value is an exciting first step, but it is a poor predictor of clinical success on its own.[6] The transition from in vitro to in vivo research is a critical step to observe biological processes within a living organism.[7][15] An in vitro system is a biological isolate; it cannot replicate the profound complexity of a whole organism.[7] The primary goal of moving to an animal model is to understand the compound's behavior in a physiological context, which is governed by the principles of Pharmacokinetics (PK) and Pharmacodynamics (PD).[16][17]

• Pharmacokinetics (PK): What the body does to the drug. This encompasses Absorption, Distribution, Metabolism, and Excretion (ADME).[18] A compound may be highly potent in a petri dish but may be poorly absorbed, rapidly metabolized into an inactive form, or fail to reach the target tissue in vivo.[19]

• Pharmacodynamics (PD): What the drug does to the body. This relates the drug's concentration at the target site to its therapeutic (or toxic) effect over time.[16][17]

An integrated PK/PD model provides a quantitative understanding of the relationship between drug exposure and response, which is essential for identifying optimal dosing regimens.[16][20]

Chapter 3: The In Vivo Arena: The Human Tumor Xenograft Model

For evaluating anticancer agents, the subcutaneous human tumor xenograft model in immunodeficient mice is a gold standard.[21][22][23]

• The "Why": Immunodeficient mice (e.g., Athymic Nude or NSG mice) lack a functional immune system and therefore do not reject implanted human cancer cells.[21] This allows researchers to grow a human tumor in a living animal and evaluate a compound's ability to inhibit its growth in a systemic environment.[15]

Experimental Workflow: From Model Establishment to Efficacy Readout

The in vivo study is a carefully timed and monitored process to assess both efficacy and safety.

Caption: A typical timeline for an in vivo subcutaneous xenograft study.

Detailed Protocol: Subcutaneous Xenograft Efficacy Study

Objective: To evaluate the anti-tumor efficacy and tolerability of N-Phenyl-1,3,4-oxadiazol-2-amine in an MCF-7 xenograft mouse model.

Materials:

• 4-6 week old female immunodeficient mice (e.g., BALB/c nude).[24]

• MCF-7 cells prepared for injection (e.g., 1-5 x 10⁶ cells in 100-200 µL PBS, potentially mixed 1:1 with Matrigel to improve tumor take).[25]

• Test compound formulated in an appropriate vehicle (e.g., 0.5% CMC/0.1% Tween 80 in water).

• Standard-of-care positive control drug (e.g., Paclitaxel).

• Digital calipers, animal scale.

Procedure:

• Cell Implantation: Subcutaneously inject the prepared MCF-7 cell suspension into the right flank of each mouse.[25][26]

• Tumor Growth Monitoring: Monitor the mice 2-3 times per week. Once tumors are palpable, measure length (L) and width (W) with digital calipers. Calculate tumor volume using the formula: Volume = (W² x L) / 2.[25][26]

• Group Allocation: When average tumor volume reaches approximately 100-150 mm³, randomize mice into treatment cohorts (n=8-10 mice per group).[25]

  • Group 1: Vehicle Control (administered on the same schedule as the test compound).

  • Group 2: N-Phenyl-1,3,4-oxadiazol-2-amine (Low Dose, e.g., 25 mg/kg, daily oral gavage).

  • Group 3: N-Phenyl-1,3,4-oxadiazol-2-amine (High Dose, e.g., 50 mg/kg, daily oral gavage).

  • Group 4: Positive Control (e.g., Paclitaxel, 10 mg/kg, intraperitoneal injection, twice weekly).

• Treatment and Monitoring:

  • Administer treatments according to the defined schedule for a set period (e.g., 21 days).

  • Measure tumor volumes and body weights 2-3 times per week. Body weight is a key indicator of toxicity; a loss of >15-20% is a common humane endpoint.

• Study Endpoint: The study concludes at the end of the treatment period or when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³).

• Data Analysis:

  • Primary Efficacy Endpoint: Tumor Growth Inhibition (TGI).

    • % TGI = (1 - (ΔT / ΔC)) * 100, where ΔT is the change in mean tumor volume in a treated group and ΔC is the change in the vehicle control group.

  • Toxicity Endpoint: Change in mean body weight over time.

Chapter 4: Comparative Analysis: Reconciling the Data

The ultimate goal is to see a correlation between in vitro potency and in vivo efficacy. However, discrepancies are common and provide crucial insights.[6][19] A compound might have a potent IC50 but show weak TGI in vivo. This could point to poor pharmacokinetics (e.g., low oral bioavailability, rapid metabolism) that prevent a sufficient concentration of the drug from reaching the tumor.[19][27] Conversely, a moderately potent compound in vitro might be highly effective in vivo due to favorable PK properties or conversion to a more active metabolite.

Decision-Making Framework

The data from both validation stages inform the decision to advance, optimize, or abandon a compound.

Caption: A simplified decision tree for advancing a compound from in vitro to in vivo studies.

Hypothetical Data Summary

The following table illustrates how data from both stages are synthesized to build a comprehensive profile of N-Phenyl-1,3,4-oxadiazol-2-amine.

Parameter	In Vitro Validation	In Vivo Validation	Interpretation & Causality
Potency/Efficacy	IC50 vs. MCF-7 cells: 5.2 µM	% TGI at 50 mg/kg: 65%	The compound demonstrates good cellular potency which translates to significant anti-tumor activity in a living system. This suggests adequate drug exposure at the tumor site.
Mechanism	Induces apoptosis in MCF-7 cells	(Post-study analysis) Immunohistochemistry of tumors shows increased cleaved caspase-3	The mechanism of action observed in vitro (apoptosis) is confirmed to be active in vivo, validating the primary mode of tumor cell killing.
Selectivity/Toxicity	IC50 vs. normal cells (e.g., MCF-10A): >50 µM	Max body weight loss: < 5%	The compound is selective for cancer cells over normal cells in vitro, which correlates with good tolerability (lack of overt toxicity) at an efficacious dose in vivo.

Conclusion

The validation of a compound like N-Phenyl-1,3,4-oxadiazol-2-amine is a journey across biological scales. In vitro assays serve as the essential, high-throughput gateway, identifying compounds with intrinsic biological activity and providing early mechanistic clues. However, they are a simplified echo of reality. In vivo validation is the indispensable crucible where a compound's true therapeutic potential is tested against the full complexity of a physiological system, accounting for the critical interplay of pharmacokinetics and pharmacodynamics.[7][8] Only by logically bridging these two worlds, using the insights from one to inform the design of the other, can researchers confidently identify and advance promising new chemical entities toward the clinic.[6]

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Benchmarking N-Phenyl-1,3,4-oxadiazol-2-amine Against Traditional Antimicrobial Agents: A Technical Comparison Guide

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) has critically compromised the efficacy of traditional antibiotic classes, including beta-lactams (e.g., Ampicillin) and early-generation fluoroquinolones (e.g., Ciprofloxacin). In the search for novel pharmacophores, N-phenyl-1,3,4-oxadiazol-2-amine and its functionalized derivatives have emerged as highly potent, broad-spectrum antimicrobial agents[1].

As a bioisostere for carboxylic acids and carboxamides, the 1,3,4-oxadiazole core offers superior metabolic stability, enhanced lipophilicity, and the ability to engage in complex hydrogen-bonding networks[2]. This guide provides drug development professionals and application scientists with an objective, data-driven benchmark of N-phenyl-1,3,4-oxadiazol-2-amine derivatives against traditional agents, detailing their mechanistic advantages and providing self-validating protocols for rigorous in vitro evaluation.

Mechanistic Divergence: Why Oxadiazoles Succeed Where Traditional Agents Fail

Traditional agents often rely on singular, highly conserved targets—such as Ampicillin targeting penicillin-binding proteins (PBPs) for peptidoglycan cross-linking. This single-point dependency makes them highly susceptible to resistance mechanisms like beta-lactamase expression or target mutation.

Conversely, N-phenyl-1,3,4-oxadiazol-2-amine derivatives exhibit polypharmacology , disrupting multiple bacterial survival pathways simultaneously[1]:

• DNA Gyrase and Topoisomerase IV Inhibition: Similar to fluoroquinolones, specific 1,3,4-oxadiazole hybrids intercalate with DNA gyrase, preventing chromosomal replication[3].

• Lipoteichoic Acid (LTA) Synthesis Disruption: Oxadiazole-based compounds (such as the well-documented compound 1771) have been proven to inhibit LTA synthesis, compromising the Gram-positive cell envelope independent of PBP function[4].

• CYP51 Inhibition: In fungal pathogens and certain mycobacteria, these derivatives act as sterol 4α-demethylase inhibitors, destroying membrane integrity[1].

Fig 1: Mechanistic divergence between 1,3,4-oxadiazole derivatives and traditional beta-lactams.

Quantitative Efficacy Benchmarks

To objectively benchmark performance, we analyze the Minimum Inhibitory Concentration (MIC) of optimized 1,3,4-oxadiazole derivatives against standard clinical therapies. Experimental data consistently demonstrates that hybridizing traditional pharmacophores with the 1,3,4-oxadiazole ring drastically lowers MIC values, particularly against multidrug-resistant (MDR) strains[1][3].

Table 1: Comparative MIC Benchmarking (Selected Pathogens)

Pathogen Strain	Test Compound / Class	Reference Agent	MIC of Test Compound	MIC of Reference Agent	Efficacy Gain
S. aureus (MRSA)	1,3,4-Oxadiazole-Norfloxacin Hybrid	Vancomycin	0.25 – 1.0 µg/mL	1.0 – 2.0 µg/mL	2x to 4x higher [1]
P. aeruginosa	1,3,4-Oxadiazole-Ciprofloxacin Hybrid	Ampicillin	0.28 – 15.8 µM	10 – 128 µg/mL	>41x higher [3]
M. tuberculosis	N-dodecyl-5-(pyridin-4-yl)-oxadiazole	Isoniazid	4.0 – 8.0 µM	0.48 µg/mL	Comparable (Active vs MDR)[1]
E. faecium (VRE)	Oxadiazole Compound 1771	Vancomycin	8.0 – 16.0 µg/mL	>64.0 µg/mL (Resistant)	Restored Susceptibility [4]

Data Interpretation: The incorporation of the N-phenyl-1,3,4-oxadiazol-2-amine core effectively bypasses efflux pump recognition and enzymatic degradation that typically neutralize Ampicillin and early-generation Ciprofloxacin[3].

Standardized In Vitro Evaluation Protocol

When benchmarking novel hydrophobic scaffolds like N-phenyl-1,3,4-oxadiazol-2-amines, standard CLSI broth microdilution protocols often yield false negatives. The lipophilicity of the oxadiazole ring can cause compound precipitation in aqueous media, masking true antimicrobial efficacy.

To ensure trustworthiness and scientific integrity , the following self-validating protocol incorporates a step-down DMSO dilution strategy and resazurin viability staining. This eliminates optical density (OD) confounding caused by precipitated drug particles.

Step-by-Step Methodology: Resazurin-Modified Broth Microdilution

1. Compound Solubilization (The Causality of Solvent Choice):

• Action: Dissolve the N-phenyl-1,3,4-oxadiazol-2-amine derivative in 100% molecular-grade DMSO to create a 10 mg/mL master stock.

• Rationale: Oxadiazoles exhibit poor aqueous solubility. Forcing initial dissolution in aqueous buffers leads to micelle formation and inaccurate dosing.

2. Aqueous Step-Down & Plate Setup:

• Action: Perform serial dilutions in Mueller-Hinton Broth (MHB) ensuring the final DMSO concentration in the 96-well plate never exceeds 2% (v/v).

• Rationale: DMSO concentrations >2% exhibit intrinsic antimicrobial toxicity, which will artificially inflate the apparent efficacy of the test compound.

3. Inoculum Standardization:

• Action: Adjust the bacterial suspension to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL), then dilute 1:150 in MHB to achieve a final well concentration of 5×105 CFU/mL.

4. Self-Validating Controls:

• Action: Every plate MUST contain:

  • Positive Control: Ciprofloxacin (10 µg/mL) to validate assay sensitivity.

  • Vehicle Control: 2% DMSO in MHB + Bacteria (Validates that the solvent isn't killing the bacteria).

  • Negative Control: MHB only (Validates sterility).

5. Incubation & Colorimetric Readout:

• Action: Incubate at 37°C for 18 hours. Add 10 µL of 0.015% Resazurin dye to all wells and incubate for an additional 2 hours.

• Rationale: Resazurin (blue/non-fluorescent) is reduced to resorufin (pink/highly fluorescent) by metabolically active cells. This allows for spectrophotometric reading (OD 590nm) that is completely unaffected by any potential cloudiness from oxadiazole precipitation.

Fig 2: Self-validating high-throughput MIC screening workflow for hydrophobic oxadiazole agents.

Conclusion

Benchmarking data clearly indicates that N-phenyl-1,3,4-oxadiazol-2-amine derivatives represent a significant structural upgrade over traditional agents like Ampicillin and early-generation Ciprofloxacin. By acting as a versatile bioisostere and engaging multiple novel targets (such as LTA synthesis and CYP51), this scaffold successfully circumvents established resistance mechanisms, making it a highly viable candidate for next-generation antimicrobial drug development.

References

• Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives - PMC Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Improved Antibacterial Activity of 1,3,4-Oxadiazole-Based Compounds That Restrict Staphylococcus aureus Growth Independent of LtaS Function - PMC Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Design, Synthesis, and Antibacterial Screening of Some Novel Heteroaryl-Based Ciprofloxacin Derivatives as DNA Gyrase and Topoisomerase IV Inhibitors - MDPI Source: Pharmaceuticals (MDPI) URL:[Link]

• Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012 - MDPI Source: Molecules (MDPI) URL:[Link]

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A Comparative Guide to the Thermal Stability of N-Phenyl-1,3,4-oxadiazol-2-amine for Materials Science Applications

In the pursuit of advanced materials with superior performance under extreme conditions, thermal stability stands as a paramount criterion for researchers and drug development professionals. This guide provides an in-depth validation of the thermal properties of N-Phenyl-1,3,4-oxadiazol-2-amine, a promising heterocyclic compound, and objectively compares its performance against established and alternative materials. The insights and experimental data presented herein are intended to empower scientists in making informed decisions for their materials science applications.

The Critical Role of Thermal Stability in Advanced Materials

The operational lifetime and reliability of materials in demanding environments, such as in aerospace, electronics, and pharmaceuticals, are intrinsically linked to their thermal stability. The 1,3,4-oxadiazole ring is a well-established pharmacophore known for its high thermal and chemical stability.[1][2] This stability is attributed to the aromaticity and the presence of strong covalent bonds within the heterocyclic system. The incorporation of such robust moieties into polymers and other materials is a key strategy for enhancing their resistance to thermal degradation.[1]

This guide focuses on N-Phenyl-1,3,4-oxadiazol-2-amine, a derivative that combines the inherent stability of the oxadiazole core with the electronic and structural contributions of a phenyl substituent. Understanding its thermal decomposition profile is crucial for unlocking its full potential in high-performance applications.

Validating the Thermal Integrity of N-Phenyl-1,3,4-oxadiazol-2-amine

To quantitatively assess the thermal stability of N-Phenyl-1,3,4-oxadiazol-2-amine, two primary analytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is fundamental for determining the onset of decomposition, the temperature of maximum decomposition rate, and the residual mass at high temperatures.

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. DSC is crucial for identifying phase transitions such as melting, crystallization, and glass transitions, providing a comprehensive thermal profile of the material.

Based on the established stability of the 1,3,4-oxadiazole core, it is projected that N-Phenyl-1,3,4-oxadiazol-2-amine will exhibit a high onset of decomposition, likely in the range of 200-300°C or higher, making it a suitable candidate for applications requiring thermal resilience.

A Comparative Analysis: N-Phenyl-1,3,4-oxadiazol-2-amine vs. Alternative High-Performance Materials

To contextualize the thermal performance of N-Phenyl-1,3,4-oxadiazol-2-amine, a comparison with other classes of thermally stable materials is essential. This section evaluates its projected stability against other heterocyclic systems and high-performance polymers.

Comparison with Other Heterocyclic Systems

Heterocyclic System	Typical Decomposition Onset (Td)	Key Features & Considerations
1,3,4-Oxadiazoles	Generally > 200 °C	Excellent thermal and chemical stability.[1][2]
1,3,4-Thiadiazoles	Variable, can be lower than oxadiazoles	The sulfur atom can influence decomposition pathways.[5]
1,2,4-Triazoles	Generally high	The additional nitrogen atom can enhance thermal stability.[6]
Polybenzimidazoles (PBI)	> 400 °C	Exceptional thermal and chemical resistance, often used in extreme applications.[7][8][9][10][11]

The comparison suggests that while other heterocyclic systems also offer good thermal stability, the 1,3,4-oxadiazole ring remains a highly competitive building block for heat-resistant materials.

Comparison with High-Performance Polymers

Polymer	Glass Transition Temp (Tg)	Melting Point (Tm)	Decomposition Onset (Td)
Polyether Ether Ketone (PEEK)	~150 °C[12]	~341 °C[13]	~520 °C (in N2)[12]
Polybenzimidazole (PBI)	~425-436 °C[9]	N/A (amorphous)	> 400 °C (in N2)[8]

PEEK and PBI represent the gold standard for high-temperature polymers. While N-Phenyl-1,3,4-oxadiazol-2-amine as a small molecule will have a lower decomposition temperature than these polymers, its incorporation as a monomer or additive can significantly enhance the thermal properties of less robust polymer systems.

Experimental Protocols for Thermal Stability Validation

For researchers seeking to independently verify the thermal properties of N-Phenyl-1,3,4-oxadiazol-2-amine or other novel materials, the following standardized protocols are recommended.

Thermogravimetric Analysis (TGA) Protocol

This protocol is based on the principles outlined in ASTM E1131 and ISO 11358.[7][12][13][14][15]

Objective: To determine the thermal decomposition profile of the sample.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the finely ground N-Phenyl-1,3,4-oxadiazol-2-amine into a clean, tared TGA pan (platinum or alumina is recommended).

• Experimental Conditions:

  • Atmosphere: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert environment.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 800 °C at a heating rate of 10 °C/min.

• Data Analysis:

  • Plot the percentage weight loss as a function of temperature.

  • Determine the onset temperature of decomposition (Tonset), the temperature of maximum decomposition rate (Tmax), and the percentage of residual mass at 800 °C.

Caption: Workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC) Protocol

This protocol is based on the principles outlined in ASTM E1269.[16][17]

Objective: To identify thermal transitions such as melting point and to assess the heat of fusion.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified standard (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the N-Phenyl-1,3,4-oxadiazol-2-amine into a clean, tared aluminum DSC pan. Hermetically seal the pan.

• Experimental Conditions:

  • Atmosphere: High-purity nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to a temperature above the expected melting point (e.g., 300 °C) at a heating rate of 10 °C/min.

    • Hold for 2 minutes.

    • Cool to 30 °C at 10 °C/min.

    • Ramp from 30 °C to 300 °C at 10 °C/min (second heating cycle).

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • From the second heating cycle, determine the melting temperature (Tm) as the peak of the endothermic event and the heat of fusion (ΔHf) by integrating the peak area.

Caption: Workflow for Differential Scanning Calorimetry (DSC).

Conclusion: A Promising Candidate for High-Temperature Applications

This comprehensive guide validates the strong potential of N-Phenyl-1,3,4-oxadiazol-2-amine as a thermally stable building block for advanced materials. The inherent stability of the 1,3,4-oxadiazole ring system, supported by extensive literature on related compounds, suggests a high decomposition temperature and robust performance under thermal stress. When benchmarked against other high-performance materials, it emerges as a competitive candidate for applications where thermal resilience is paramount. The provided experimental protocols offer a standardized framework for researchers to further investigate and harness the properties of this and other novel materials, paving the way for the next generation of high-performance products.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of N-Phenyl-1,3,4-oxadiazol-2-amine

For researchers and drug development professionals, the synthesis and handling of novel compounds like N-Phenyl-1,3,4-oxadiazol-2-amine are routine. However, the lifecycle of these chemicals extends beyond their use in experiments; it culminates in their safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of N-Phenyl-1,3,4-oxadiazol-2-amine, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined here are grounded in established safety protocols and regulatory standards, reflecting a commitment to a culture of safety that extends from the bench to final waste management.

I. Immediate Safety and Personal Protective Equipment (PPE)

Before initiating any disposal-related activities, the paramount consideration is personal safety. The following PPE is mandatory when handling N-Phenyl-1,3,4-oxadiazol-2-amine in any form—be it pure compound, in solution, or as contaminated labware.

• Eye Protection : Chemical safety goggles or a face shield are essential to protect against splashes or airborne particles.

• Hand Protection : Chemically resistant gloves (e.g., nitrile) are required. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection : A laboratory coat must be worn to protect against skin contact.

• Respiratory Protection : If there is a risk of generating dust or aerosols, a properly fitted respirator is necessary. All handling of the solid compound should ideally be performed in a well-ventilated area or a chemical fume hood.[3][4]

The causality behind this stringent PPE protocol is the potential for N-Phenyl-1,3,4-oxadiazol-2-amine to cause irritation upon contact with skin and eyes, and the unknown toxicological effects if inhaled or ingested.[1]

II. Waste Segregation and Container Management: A Self-Validating System

Proper segregation and containment of chemical waste are the cornerstones of a safe disposal workflow. This system is designed to be self-validating by preventing accidental mixing of incompatible substances and ensuring clear communication of hazards.

Table 1: Waste Stream Segregation for N-Phenyl-1,3,4-oxadiazol-2-amine

Waste Type	Container Type	Segregation Guidelines
Solid Waste	Labeled, sealable, chemically compatible container (e.g., wide-mouth HDPE bottle)	For pure N-Phenyl-1,3,4-oxadiazol-2-amine, and contaminated items like gloves, weigh boats, and paper towels.
Organic Solvent Waste	Labeled, sealable, chemically compatible solvent waste container (e.g., HDPE or glass bottle)	For solutions of N-Phenyl-1,3,4-oxadiazol-2-amine in organic solvents. Segregate halogenated and non-halogenated solvent waste.[5][6]
Aqueous Waste	Labeled, sealable, chemically compatible aqueous waste container (e.g., HDPE carboy)	For any aqueous solutions containing N-Phenyl-1,3,4-oxadiazol-2-amine. Do not mix with organic solvent waste.
Contaminated Sharps	Puncture-resistant sharps container	For needles, syringes, or broken glass contaminated with the compound.

Container Labeling:

Every waste container must be clearly labeled with the words "Hazardous Waste."[7][8] The label must also include:

• The full chemical name: "N-Phenyl-1,3,4-oxadiazol-2-amine"

• The approximate concentration and quantity of the waste.

• The date when waste was first added to the container.

• The associated hazards (e.g., "Irritant," "Handle with Caution").

This detailed labeling ensures that everyone who handles the container is aware of its contents and the associated risks, forming a critical part of a self-validating safety system.

Caption: Waste Segregation Workflow for N-Phenyl-1,3,4-oxadiazol-2-amine.

III. Disposal Protocols: Step-by-Step Guidance

The disposal of N-Phenyl-1,3,4-oxadiazol-2-amine must be conducted in accordance with the Resource Conservation and Recovery Act (RCRA) and local institutional guidelines.[9][10] Under no circumstances should this compound be disposed of down the drain or in regular trash. [11][12]

Step 1: Waste Collection at the Point of Generation

• Accumulate waste in a designated Satellite Accumulation Area (SAA) within the laboratory.[7][8] This area must be under the control of the laboratory personnel generating the waste.

Step 2: Transferring Waste for Disposal

• Once a waste container is full or is no longer being added to, ensure the cap is securely tightened.[13]

• Complete a hazardous waste pickup request form as required by your institution's Environmental Health & Safety (EH&S) department.

Step 3: Professional Disposal

• Your institution's EH&S department will arrange for the collection of the hazardous waste by a licensed and certified hazardous waste disposal company.[14]

• These professional services will transport the waste to a permitted treatment, storage, and disposal facility, where it will likely be incinerated at high temperatures.[8]

IV. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

For a Small Spill (Solid or Liquid):

• Alert Personnel : Inform others in the immediate area of the spill.

• Don PPE : If not already wearing it, don the appropriate PPE as described in Section I.

• Containment : For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). For solid spills, carefully sweep up the material to avoid creating dust.[4]

• Collection : Place the absorbed or swept material into a labeled, sealable container for hazardous waste.

• Decontamination : Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Report : Report the incident to your laboratory supervisor and EH&S department.

For a Large Spill:

• Evacuate : Immediately evacuate the area.

• Isolate : If it is safe to do so, close the doors to the affected area to contain any vapors.

• Alert : Activate the nearest fire alarm and notify your institution's emergency response team and EH&S department.

• Do Not Attempt to Clean : A large spill requires specialized handling by a trained emergency response team.

Caption: Small Spill Response Workflow.

By adhering to these detailed procedures, you contribute to a robust safety culture and ensure that the lifecycle of N-Phenyl-1,3,4-oxadiazol-2-amine is managed responsibly from discovery to disposal.

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